N-cyclobutylazetidin-3-amine

Core Science & Biosynthesis

3-(cyclobutylamino)azetidine properties

An In-Depth Technical Guide to 3-(Cyclobutylamino)azetidine: Properties, Synthesis, and Applications in Modern Drug Discovery

Abstract

The azetidine scaffold has emerged as a privileged motif in medicinal chemistry, prized for the unique conformational constraints and physicochemical properties it imparts to bioactive molecules. This guide provides a detailed technical overview of 3-(cyclobutylamino)azetidine, a versatile building block for drug discovery. We will explore its core properties, discuss robust synthetic methodologies with an emphasis on the underlying chemical principles, and contextualize its application within contemporary drug development workflows. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this valuable scaffold in the design of next-generation therapeutics.

The Azetidine Ring: A Scaffold of Strategic Importance

Four-membered nitrogen-containing heterocycles, or azetidines, occupy a unique space in chemical biology and drug design. Their significance is rooted in a combination of structural and physical characteristics that distinguish them from other saturated heterocycles.

• Conformational Rigidity and sp³-Richness: In an era where escaping "flatland" is a key objective in medicinal chemistry, the non-planar, sp³-rich nature of the azetidine ring provides a distinct three-dimensional vector for substituents. This rigidity reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity and selectivity.[1]

• Favorable Physicochemical Properties: The incorporation of an azetidine ring can improve key pharmacokinetic properties. The nitrogen atom can act as a hydrogen bond acceptor, often enhancing aqueous solubility and modulating lipophilicity in a predictable manner.[2]

• Engineered Reactivity and Stability: The reactivity of azetidines is largely governed by their considerable ring strain (approx. 25.4 kcal/mol).[3] While this strain makes them more reactive than their five-membered pyrrolidine counterparts, they are significantly more stable and easier to handle than the highly strained three-membered aziridines, striking a balance between stability and useful reactivity.[3]

These attributes have led to the inclusion of the azetidine motif in several FDA-approved drugs, including the kinase inhibitor cobimetinib and the antihypertensive agent azelnidipine, validating its utility in creating successful therapeutics.[1][2][3]

Physicochemical Profile of 3-(Cyclobutylamino)azetidine

3-(Cyclobutylamino)azetidine combines the core azetidine scaffold with a cyclobutyl amine substituent. The cyclobutyl group adds a lipophilic, non-planar element, ideal for probing hydrophobic pockets within protein targets, while the secondary amine provides a crucial handle for further synthetic elaboration.

Caption: 2D Structure of 3-(cyclobutylamino)azetidine.

Table 1: Core Properties of 3-(Cyclobutylamino)azetidine

Property	Value	Source/Method
Molecular Formula	C₇H₁₄N₂	Calculated
Molecular Weight	126.20 g/mol	Calculated
CAS Number	Not broadly available	N/A
Appearance	Expected to be a colorless to pale yellow oil or low-melting solid	Inferred from similar compounds
Boiling Point	Not determined; likely >150 °C	Estimated
Solubility	Expected to be soluble in water, methanol, and other polar organic solvents	Inferred from structure
pKa (Conjugate Acid)	Estimated 9-10	Estimated based on secondary amine and azetidine nitrogen

Synthesis Methodologies: A Protocol for Reductive Amination

The synthesis of substituted azetidines can be challenging, often requiring multi-step sequences or specialized starting materials.[4][5] A robust and widely applicable method for preparing 3-aminoazetidine derivatives is the reductive amination of a 3-azetidinone precursor. This approach offers high yields and tolerates a wide range of functional groups.

The causality behind this experimental design is as follows:

• N-Boc Protection: The azetidine nitrogen is protected with a tert-butyloxycarbonyl (Boc) group. This is critical as it prevents the azetidine nitrogen from competing with the desired cyclobutylamine in the reaction and prevents potential side reactions.

• Iminium Formation: The ketone of N-Boc-3-azetidinone reacts with cyclobutylamine to form a hemiaminal, which then dehydrates to an intermediate iminium ion. This step is often facilitated by a mild acid.

• Selective Reduction: A hydride reagent, specifically sodium triacetoxyborohydride (STAB), is chosen for the reduction. STAB is a mild and selective reducing agent, particularly effective for the reduction of imines and enamines in the presence of ketones. Its bulkiness and lower reactivity compared to reagents like sodium borohydride prevent the undesired reduction of the starting ketone.

• Deprotection: The final step involves the removal of the Boc protecting group under acidic conditions (e.g., trifluoroacetic acid or HCl) to yield the target compound.

Caption: Synthetic scheme for 3-(cyclobutylamino)azetidine.

Experimental Protocol: Synthesis of 3-(Cyclobutylamino)azetidine

Materials:

• N-Boc-3-azetidinone (1.0 eq)

• Cyclobutylamine (1.1 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA) or 4M HCl in 1,4-dioxane

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Part A: Reductive Amination

• To a round-bottom flask under an inert atmosphere (N₂ or Argon), add N-Boc-3-azetidinone (1.0 eq) and anhydrous DCM.

• Add cyclobutylamine (1.1 eq) to the solution and stir for 20-30 minutes at room temperature.

• In portions, carefully add sodium triacetoxyborohydride (1.5 eq) to the stirring mixture. The addition may be mildly exothermic.

• Allow the reaction to stir at room temperature for 12-18 hours. Monitor reaction progress by TLC or LC-MS until the starting ketone is consumed.

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude N-Boc-3-(cyclobutylamino)azetidine, which can be purified by column chromatography or used directly in the next step.

Part B: Boc Deprotection

• Dissolve the crude or purified N-Boc-3-(cyclobutylamino)azetidine in a minimal amount of DCM.

• Add an excess of TFA (10-20 eq) or 4M HCl in 1,4-dioxane (5-10 eq) at 0 °C.

• Allow the mixture to warm to room temperature and stir for 1-3 hours. Monitor the deprotection by TLC or LC-MS.

• Upon completion, concentrate the mixture under reduced pressure to remove the acid and solvent.

• If using TFA, the resulting oil can be basified with aqueous NaOH and extracted. If using HCl/dioxane, the hydrochloride salt may precipitate and can be isolated or the solvent can be evaporated to yield the salt.

This self-validating protocol should result in the desired product, with progress at each stage easily monitored by standard analytical techniques.

Reactivity and Applications in Drug Discovery

The primary utility of 3-(cyclobutylamino)azetidine is as a molecular scaffold for library synthesis. The secondary amine is a nucleophilic handle that can be readily functionalized via several key reactions:

• Amide Coupling: Reaction with carboxylic acids or acid chlorides to form amides.

• Sulfonylation: Reaction with sulfonyl chlorides to form sulfonamides.

• Further Alkylation: Reaction with alkyl halides to form tertiary amines.

• Urea Formation: Reaction with isocyanates.

This versatility allows for the rapid generation of a diverse library of compounds, where the core 3-(cyclobutylamino)azetidine fragment serves to orient new functionality in a conformationally defined manner.

Caption: Drug discovery workflow utilizing the azetidine scaffold.

The azetidine scaffold has been instrumental in developing treatments for a wide range of diseases, including cancer, inflammation, and central nervous system disorders.[2][4] By incorporating 3-(cyclobutylamino)azetidine into a screening library, researchers can explore a unique chemical space, potentially identifying novel hits with improved potency, selectivity, and drug-like properties.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 3-(cyclobutylamino)azetidine is not widely available, its handling should be guided by the properties of its parent scaffold, azetidine, and similar substituted amines.

• Hazards: The parent compound, azetidine, is a highly flammable and corrosive liquid that can cause severe skin burns and eye damage.[6][7] Substituted derivatives, while likely less volatile, should be treated as potentially harmful and irritating. A similar compound, 3-(cyclopropylmethyl)azetidine hydrochloride, is classified as harmful if swallowed and a skin and eye irritant.[8]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.

• Handling Precautions: Avoid breathing vapors or dust. Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and open flames.[6]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Conclusion

3-(Cyclobutylamino)azetidine represents a valuable and strategically important building block for modern drug discovery. Its unique combination of a conformationally rigid azetidine core and a versatile secondary amine handle allows for the systematic exploration of chemical space. The synthetic routes to this compound are accessible through established chemical transformations, such as reductive amination. By leveraging the favorable physicochemical properties imparted by the azetidine scaffold, medicinal chemists can design and synthesize novel therapeutic candidates with enhanced potency, selectivity, and pharmacokinetic profiles.

References

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The Azetidine-3-Amine Core: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of a Strained Scaffold

In the landscape of contemporary drug discovery, the pursuit of novel molecular architectures that confer improved potency, selectivity, and pharmacokinetic profiles is relentless. Among the nitrogen-containing heterocycles, the four-membered azetidine ring has emerged as a "privileged scaffold"[1][2]. Its inherent ring strain (approximately 25.4 kcal/mol), while maintaining greater stability than aziridines, provides a unique conformational rigidity and a three-dimensional character that is highly attractive for designing bioactive molecules[3][4]. This guide focuses specifically on azetidine-3-amine derivatives, a subclass that has demonstrated significant potential across a spectrum of therapeutic areas, from oncology to central nervous system (CNS) disorders.[4][5]

The compact and sp³-rich nature of the azetidine ring allows for the precise positioning of substituents in space, enabling fine-tuned interactions with biological targets.[4] Furthermore, the incorporation of an azetidine moiety can favorably modulate key physicochemical properties such as solubility, lipophilicity, and metabolic stability, often serving as a bioisosteric replacement for larger, more flexible piperidine or pyrrolidine rings.[6] This guide will provide an in-depth exploration of the synthesis, structure-activity relationships (SAR), and therapeutic applications of azetidine-3-amine derivatives, offering field-proven insights for drug development professionals.

Synthetic Strategies: Accessing the Azetidine-3-Amine Core

The synthetic accessibility of a scaffold is paramount to its utility in medicinal chemistry. Fortunately, recent years have seen the development of robust and efficient methods for the synthesis of azetidine-3-amine derivatives. These strategies range from classical cyclization reactions to modern catalytic approaches, offering chemists a versatile toolbox to construct these valuable building blocks.

A particularly straightforward and widely applicable method is the single-step synthesis from commercially available starting materials.[7][8] This approach often involves the nucleophilic substitution of a suitable leaving group at the 3-position of a pre-formed azetidine ring with a desired amine.

Alternatively, catalytic methods, such as the lanthanide-catalyzed intramolecular aminolysis of cis-3,4-epoxy amines, provide an elegant and regioselective route to substituted azetidines.[9] This method is notable for its tolerance of various functional groups, a crucial feature for the synthesis of complex drug-like molecules.[9]

Below is a logical workflow illustrating a general approach to the synthesis of N-substituted azetidine-3-amine derivatives.

Caption: A generalized synthetic workflow for the preparation of azetidine-3-amine derivatives.

Experimental Protocol: Synthesis of tert-butyl (1-benzhydrylazetidin-3-yl)carbamate

This protocol details the synthesis of a versatile intermediate where the azetidine nitrogen is protected with a benzhydryl group and the exocyclic amine is protected with a Boc group. This allows for selective deprotection and further functionalization at either nitrogen atom.

Step 1: Synthesis of 1-benzhydrylazetidin-3-ol

• To a solution of N-benzhydrylazetidin-3-one (1.0 eq) in methanol is added sodium borohydride (1.5 eq) portion-wise at 0 °C.

• The reaction mixture is stirred at room temperature for 2 hours.

• The solvent is removed under reduced pressure, and the residue is partitioned between ethyl acetate and water.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to afford 1-benzhydrylazetidin-3-ol, which is often used in the next step without further purification.

Step 2: Synthesis of 3-azido-1-benzhydrylazetidine

• To a solution of 1-benzhydrylazetidin-3-ol (1.0 eq) and triethylamine (1.5 eq) in dichloromethane at 0 °C is added methanesulfonyl chloride (1.2 eq) dropwise.

• The mixture is stirred at 0 °C for 1 hour.

• The reaction is quenched with water, and the organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude mesylate is dissolved in dimethylformamide, and sodium azide (3.0 eq) is added.

• The mixture is heated to 80 °C and stirred for 12 hours.

• After cooling to room temperature, the reaction mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried, and concentrated to give 3-azido-1-benzhydrylazetidine.

Step 3: Synthesis of (1-benzhydrylazetidin-3-yl)amine

• To a solution of 3-azido-1-benzhydrylazetidine (1.0 eq) in methanol is added palladium on carbon (10 mol%).

• The reaction mixture is stirred under a hydrogen atmosphere (balloon pressure) at room temperature for 12 hours.

• The catalyst is removed by filtration through Celite, and the filtrate is concentrated to yield (1-benzhydrylazetidin-3-yl)amine.

Step 4: Synthesis of tert-butyl (1-benzhydrylazetidin-3-yl)carbamate

• To a solution of (1-benzhydrylazetidin-3-yl)amine (1.0 eq) and triethylamine (1.5 eq) in dichloromethane is added di-tert-butyl dicarbonate (1.2 eq) at 0 °C.

• The reaction mixture is stirred at room temperature for 6 hours.

• The mixture is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography on silica gel to afford tert-butyl (1-benzhydrylazetidin-3-yl)carbamate.

Structure-Activity Relationships (SAR) and Physicochemical Properties

The constrained nature of the azetidine ring provides a powerful platform for exploring SAR. Subtle changes in substitution on the azetidine core can lead to significant variations in biological activity. Key aspects to consider in the design of azetidine-3-amine derivatives include:

• Substitution on the Azetidine Nitrogen (N1): This position is critical for modulating basicity, which in turn influences solubility, cell permeability, and potential off-target effects such as hERG inhibition. The nature of the substituent can also introduce key binding interactions with the target protein.

• Substitution on the Exocyclic Amine (N3): The amine at the 3-position serves as a versatile handle for introducing a wide array of functional groups. The nature of these substituents directly impacts the pharmacophore and can be optimized to enhance potency and selectivity.

• Stereochemistry: The introduction of stereocenters on the azetidine ring or its substituents can have a profound effect on biological activity. Enantiomerically pure compounds often exhibit superior potency and reduced side effects compared to their racemic counterparts.[4]

The azetidine scaffold generally imparts favorable physicochemical properties. Compared to more flexible aliphatic amines, azetidines tend to have lower lipophilicity (logP) and a higher fraction of sp³ carbons, which are desirable traits for improving drug-likeness and reducing attrition in drug development.[4]

Therapeutic Applications: A Case Study on STAT3 Inhibition

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that plays a crucial role in various cellular processes, including proliferation, survival, and differentiation.[10] Aberrant activation of the STAT3 signaling pathway is implicated in the development and progression of numerous cancers.[11] Consequently, the development of small molecule inhibitors of STAT3 has become an attractive therapeutic strategy.

Azetidine-based compounds have recently emerged as a promising new class of direct STAT3 inhibitors.[12] These inhibitors are designed to disrupt the STAT3 signaling cascade, which is initiated by the phosphorylation of STAT3 by Janus kinases (JAKs) in response to cytokine and growth factor signaling.[10] This phosphorylation leads to the dimerization of STAT3, its translocation to the nucleus, and subsequent binding to DNA to regulate gene transcription.[10]

Caption: The STAT3 signaling pathway and the inhibitory action of azetidine-3-amine derivatives.

Structure-Activity Relationship of Azetidine-based STAT3 Inhibitors

Recent studies have elucidated the SAR of azetidine-based STAT3 inhibitors, providing valuable insights for the design of more potent and selective compounds.[12] The following table summarizes the in vitro activity of a series of (R)-azetidine-2-carboxamide analogues.

Compound	R1	R2	EMSA IC50 (μM)
5a	Cyclohexylmethyl	2-OH-Ph	0.52
5m	Cyclohexylmethyl	3-pyridyl	0.66
5o	Cyclohexylmethyl	2-pyridyl	0.38
Lead Cpd	(Glycine linker)	2-OH-Ph	>10

Data sourced from "Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors".[12]

The data clearly demonstrates that the replacement of a flexible glycine linker with a rigid azetidine scaffold leads to a significant enhancement in potency. Furthermore, subtle modifications to the substituents on the azetidine core can fine-tune the inhibitory activity, highlighting the importance of this scaffold in optimizing ligand-target interactions.

Experimental Protocol: Electrophoretic Mobility Shift Assay (EMSA) for STAT3 Inhibition

EMSA is a widely used technique to study protein-DNA interactions and is a key assay for evaluating the efficacy of STAT3 inhibitors.[13][14]

1. Preparation of Nuclear Extracts:

• Culture cells (e.g., a cancer cell line with constitutively active STAT3) to 80-90% confluency.

• Treat cells with the azetidine-3-amine test compound at various concentrations for a specified time.

• Harvest the cells and isolate nuclear extracts using a commercial kit or a standard protocol involving cell lysis and differential centrifugation.[13]

• Determine the protein concentration of the nuclear extracts using a Bradford or BCA assay.

2. Probe Labeling:

• Synthesize or purchase a double-stranded DNA oligonucleotide containing the consensus STAT3 binding site.

• Label the probe with a radioactive isotope (e.g., ³²P) or a non-radioactive tag (e.g., biotin or a fluorescent dye).[15]

3. Binding Reaction:

• In a microcentrifuge tube, combine the nuclear extract (containing STAT3), a non-specific competitor DNA (e.g., poly(dI-dC)) to reduce non-specific binding, and the binding buffer.

• Add the labeled probe to the reaction mixture.

• For inhibitor studies, pre-incubate the nuclear extract with the test compound before adding the labeled probe.

• Incubate the reaction at room temperature or 37 °C for 20-30 minutes to allow for the formation of protein-DNA complexes.[14]

4. Electrophoresis:

• Load the samples onto a non-denaturing polyacrylamide gel.

• Run the gel at a constant voltage until the dye front has migrated an appropriate distance.

5. Detection:

• For radioactive probes, dry the gel and expose it to X-ray film or a phosphorimager screen.

• For biotin-labeled probes, transfer the DNA to a nylon membrane and detect using a streptavidin-HRP conjugate and a chemiluminescent substrate.[15]

• For fluorescently-labeled probes, image the gel directly using a fluorescent scanner.

6. Data Analysis:

• The formation of a STAT3-DNA complex will result in a band that migrates slower than the free probe (a "gel shift").

• The intensity of the shifted band will decrease in the presence of an effective inhibitor.

• Quantify the band intensities to determine the IC50 value of the inhibitor.

Azetidine-3-amines in Central Nervous System (CNS) Drug Discovery

The unique physicochemical properties of the azetidine scaffold also make it highly attractive for the development of CNS-active agents.[4] The ability to fine-tune polarity and basicity, coupled with the rigid conformational constraint, allows for the design of molecules with improved blood-brain barrier permeability and selectivity for CNS targets. Azetidine-3-amine derivatives have been explored as modulators of various CNS receptors and transporters, demonstrating their potential for the treatment of neurological and psychiatric disorders.[5]

Conclusion and Future Perspectives

Azetidine-3-amine derivatives represent a compelling and versatile scaffold in modern medicinal chemistry. Their unique structural and physicochemical properties offer significant advantages in the design of novel therapeutics with improved potency, selectivity, and pharmacokinetic profiles. The continued development of efficient synthetic methodologies will further expand the accessibility and diversity of this important class of compounds. As our understanding of the intricate roles of various biological targets in disease pathogenesis deepens, the rational design of azetidine-3-amine-based modulators holds immense promise for the discovery of next-generation medicines.

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• Hashim, O. S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558. [Link]

• Yue, P., et al. (2020). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry, 63(24), 15847–15870. [Link]

• Mughal, H., & Szostak, M. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(15), 3274–3286. [Link]

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Technical Deep Dive: Cyclobutyl-Substituted Heterocyclic Amines in Drug Design

This guide provides an in-depth technical analysis of cyclobutyl-substituted heterocyclic amines, a structural motif increasingly utilized in modern medicinal chemistry to optimize physicochemical properties and metabolic stability.

Executive Summary

The "escape from flatland" initiative in medicinal chemistry has elevated the status of sp³-rich scaffolds.[1][2] Among these, the cyclobutyl-substituted heterocyclic amine represents a critical tactical motif. Unlike the rigid planarity of phenyl rings or the high flexibility of linear alkyl chains, the cyclobutane ring offers a unique "Goldilocks" zone of defined conformational bias (puckering) and metabolic resilience. This guide analyzes the structural causality, synthetic access, and application of this motif in lead optimization.

Part 1: Structural & Physicochemical Attributes[3][4]

The "Butterfly" Conformation and Vector Control

The cyclobutane ring is rarely planar. To relieve torsional strain from eclipsed methylene hydrogens, the ring adopts a puckered "butterfly" conformation with a dihedral angle of approximately 25°–35° .

• Impact on Substituents: This puckering creates distinct pseudo-equatorial and pseudo-axial positions. When a heterocyclic amine (e.g., piperazine, pyrazole) is attached, its vector is not static; it toggles between conformations with an inversion barrier of ~1.5 kcal/mol.

• Design Advantage: This allows the scaffold to sample a defined volume of chemical space, potentially improving binding affinity by adapting to the receptor pocket without the entropic penalty of a fully flexible chain.

Basicity Modulation (pKa)

Replacing a cyclohexyl or isopropyl group with a cyclobutyl ring typically lowers the basicity of the attached amine.

• Mechanism: The internal bond angles of cyclobutane (~88°) deviate from the ideal tetrahedral angle (109.5°). This induces higher p-character in the C-C ring bonds and, consequently, higher s-character in the exocyclic C-N bond.

• Result: The increased s-character renders the carbon more electronegative, withdrawing electron density from the nitrogen lone pair and lowering the pKa by 0.5–1.0 units compared to unstrained alkyl analogues. This is a crucial tool for fine-tuning permeability (LogD) and reducing hERG liability.

Metabolic Stability

While cyclobutane is more stable than cyclopropane towards oxidative ring opening, it is not metabolically inert.

• Liability: The ring carbons are susceptible to CYP450-mediated hydroxylation.

• Mitigation: Substitution at the 3-position (e.g., difluorination or methylation) or the use of the cyclobutyl group as a bioisostere for a phenyl ring can block metabolic soft spots.

Part 2: Synthetic Methodologies

The "Workhorse": Reductive Amination

The most reliable route for installing a cyclobutyl group onto a secondary heterocyclic amine is reductive amination using cyclobutanone.

Mechanism:

• Condensation of the amine with cyclobutanone to form an iminium ion.

• Reduction of the iminium species by a hydride source (e.g., STAB).

The "Innovator": Strain-Release Functionalization of Bicyclo[1.1.0]butanes (BCBs)

A cutting-edge method involves the nucleophilic attack of a heterocyclic amine on the highly strained central bond of a bicyclo[1.1.0]butane (BCB). This reaction releases ~66 kcal/mol of strain energy, driving the formation of 1,3-disubstituted cyclobutanes.

Advantages:

• Access to 3-Substituted Systems: Directly yields 3-functionalized cyclobutanes (e.g., 3-aryl-N-cyclobutyl amines) which are difficult to make via reductive amination.

• Atom Economy: 100% atom economy; no byproducts.

Visualizing the Synthetic Landscape

Caption: Comparison of reductive amination (standard) vs. BCB strain-release (advanced) for accessing distinct cyclobutyl motifs.

Part 3: Experimental Protocols

Protocol A: Strain-Release Synthesis of 1-(3-Phenylcyclobutyl)piperazine

Rationale: This protocol utilizes the high reactivity of the BCB central bond to install a heterocyclic amine and an aryl group across the cyclobutane ring in a single step.

Materials:

• 1-Phenylbicyclo[1.1.0]butane (1.0 equiv)

• Piperazine (1.2 equiv)

• THF (Anhydrous)

• Inert atmosphere (N2 or Ar)

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under nitrogen, dissolve 1-phenylbicyclo[1.1.0]butane (1 mmol) in anhydrous THF (5 mL).

• Addition: Add piperazine (1.2 mmol) dropwise at 0°C.

• Activation: If the amine is not sufficiently nucleophilic, a Lewis acid catalyst such as Mg(OTf)₂ (10 mol%) may be added, though electron-rich amines often react spontaneously.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor consumption of BCB by TLC (or GC-MS).

• Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (3x).

• Purification: Dry organic layers over Na₂SO₄, concentrate, and purify via flash column chromatography (DCM/MeOH gradient).

• Validation: Verify the 1,3-substitution pattern via 1H-NMR (look for characteristic cyclobutyl methine signals at δ 3.0–3.5 ppm).

Protocol B: General Reductive Amination

Rationale: For simple N-cyclobutylation of robust heterocycles.

• Dissolve the heterocyclic amine (1.0 equiv) and cyclobutanone (1.2 equiv) in DCE (Dichloroethane).

• Add Sodium Triacetoxyborohydride (STAB, 1.5 equiv) in one portion.

• Stir at room temperature for 16 hours.

• Quench with saturated NaHCO₃. Extract with DCM.

Part 4: Medicinal Chemistry Case Studies

Case Study 1: Sibutramine (SNRI)

• Structure: Contains a 1-(4-chlorophenyl)cyclobutyl moiety attached to an amine chain.[3]

• Role of Cyclobutyl: The cyclobutane ring acts as a bioisostere for a gem-dimethyl or isopropyl group but provides a specific steric bulk that locks the phenyl ring in a non-planar orientation relative to the amine side chain. This conformation is critical for selectivity between serotonin and norepinephrine transporters.

Case Study 2: PF-03654746 (H3 Antagonist)

• Structure: Features a 1,3-disubstituted cyclobutane linking a heterocyclic amine to an amide.

• Role of Cyclobutyl: The 1,3-cyclobutyl spacer was chosen to reduce lipophilicity (LogD) compared to a cyclohexyl linker while maintaining the necessary distance between the pharmacophores. The rigidity of the ring improved metabolic stability compared to a flexible propyl linker.

SAR Decision Matrix

Caption: Decision matrix for deploying cyclobutyl bioisosteres in lead optimization.

References

• Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 2022. Link

• Strain-Release Functionalization of Bicyclo[1.1.0]butanes. Nature Reviews Chemistry, 2021. Link

• Discovery of PF-03654746, a Potent and Selective Histamine H3 Receptor Antagonist. Journal of Medicinal Chemistry, 2011. Link

• Sibutramine: A Review of its Pharmacology. Drugs, 2000. Link

• Effect of Ring Size on Amine Basicity. Journal of the Chemical Society, Perkin Transactions 2, 1995. Link

Sources

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• 2. d-nb.info [d-nb.info]
• 3. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04730C [pubs.rsc.org]

Small Ring Aliphatic Amines: The "Escape from Flatland" in Modern Drug Discovery

Executive Summary

The "Escape from Flatland" initiative has fundamentally shifted medicinal chemistry from planar, aromatic-heavy scaffolds toward three-dimensional (3D), sp³-rich architectures. Small ring aliphatic amines—specifically azetidines (4-membered) , pyrrolidines (5-membered) , and bicyclo[1.1.1]pentanes (BCPs) —have emerged as high-value pharmacophores in this transition.

This technical guide analyzes the utility of these strained rings in modulating physicochemical properties (pKa, LogD), enhancing metabolic stability, and generating novel intellectual property. Unlike traditional piperidines or acyclic amines, these small rings offer a unique combination of high strain energy (~26 kcal/mol for azetidine) and lowered conformational entropy, enabling precise positioning of hydrogen-bond donors/acceptors within a target's active site.

Part 1: Physicochemical Profiling & Structural Logic

The Impact of Ring Strain on Basicity (pKa)

One of the most critical, yet often overlooked, properties of small ring amines is the modulation of basicity through ring strain. As ring size decreases, the bond angles deviate from the ideal tetrahedral angle (109.5°), forcing the nitrogen atom to rehybridize.

• Mechanism : In highly strained rings (e.g., aziridine, azetidine), the C-N bonds require higher p-character to accommodate the tighter angles (< 90°). Consequently, the lone pair on the nitrogen atom acquires higher s-character .

• Result : Electrons in an s-orbital are held closer to the nucleus and are lower in energy, making them less available for protonation. Thus, smaller rings are generally less basic than their larger counterparts.

Table 1: Comparative Physicochemical Properties of Cyclic Amines

Scaffold	Ring Size	Strain Energy (kcal/mol)	pKa (Conjugate Acid)	LogP (Octanol/Water)	Key Advantage
Aziridine	3	~27	~8.0	0.13	High reactivity (covalent warheads)
Azetidine	4	~26	11.3 (Parent)*	0.60	Metabolic stability, reduced lipophilicity
Pyrrolidine	5	~6	11.3	1.05	Standard scaffold, balanced properties
Piperidine	6	~0	11.2	1.50	Flexible, often metabolically liable
BCP-amine	Bicyclic	~65	~8.5 - 9.0	1.20	Bioisostere for phenyl/t-butyl, unique vector

*Note: While parent azetidine has a high pKa, N-substitution (common in drugs) often lowers this significantly compared to N-substituted piperidines due to the s-character effect and steric crowding.

Lipophilicity and Solubility (LogD)

Replacing a gem-dimethyl group or a phenyl ring with a small saturated ring (like a cyclopropane or azetidine) often lowers the LogD (distribution coefficient) while maintaining steric bulk.

• Solubility : The increased fraction of sp³ carbons (

  ) correlates directly with improved aqueous solubility and clinical success rates.

• Metabolic Stability : Small rings lack the floppy aliphatic chains that are prone to oxidative metabolism by Cytochrome P450 (CYP) enzymes. The rigid skeleton prevents the "induced fit" often required for CYP oxidation.

Part 2: Synthetic Frontiers – Accessing the BCP Scaffold

Bicyclo[1.1.1]pentan-1-amines (BCP-amines) are bioisosteres of para-substituted anilines or tert-butyl groups. Historically difficult to synthesize, modern photoredox and strain-release chemistries have democratized access to these motifs.

Strategic Workflow: Light-Driven Synthesis

The most efficient modern route utilizes [1.1.1]propellane as a precursor, leveraging its extreme strain energy to drive C-N bond formation.

Caption: Logic flow for the synthesis of BCP-amines from [1.1.1]propellane via radical strain-release chemistry.

Detailed Protocol: Synthesis of BCP-Amine via Turbidity-Free Flow Chemistry

Based on recent photoredox methodologies (e.g., Merck/Scripps workflows).

Reagents:

• [1.1.1]Propellane (0.5 M in diethyl ether)

• Diacetyl (Photo-initiator)

• Primary Amine / Nitrogen Source

• Solvent: Methanol/THF (1:1)

Step-by-Step Methodology:

• Precursor Preparation : Freshly generate [1.1.1]propellane from 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane using methyllithium (MeLi) at -78°C. Warning: Propellane is volatile and unstable.

• Photochemical Setup : Charge a flow reactor (PFA tubing) with the propellane solution and the amine coupling partner (1.2 equiv). Add diacetyl (10 mol%).

• Irradiation : Pump the mixture through the reactor irradiated by 365 nm LED arrays. The residence time should be optimized to ~10-20 minutes.

  • Mechanism: Light excites diacetyl, generating radicals that attack the central bond of propellane, opening the ring to form a bridgehead radical which is then quenched by the nitrogen source.

• Workup : Concentrate the effluent under reduced pressure (keep bath temp < 30°C to avoid degradation).

• Purification : Purify the resulting BCP-amine salt via reverse-phase HPLC or recrystallization (as HCl salt) to remove oligomeric byproducts.

Part 3: Pharmacological Advantages & Case Studies

Metabolic Stability & hERG Avoidance

Azetidines and BCPs often show superior metabolic stability compared to piperidines.

• Piperidine Liability : The C2/C6 positions of piperidine are hotspots for CYP-mediated oxidation.

• Azetidine Solution : The 4-membered ring is sterically compact and electronically distinct, often blocking the "oxidative soft spot." Furthermore, the lower lipophilicity (LogD) reduces non-specific binding to the hERG potassium channel, lowering cardiotoxicity risk.

Case Study: Cobimetinib (Cotellic)

Cobimetinib is a MEK inhibitor approved for melanoma.[1] Its structure features a highly substituted azetidine ring fused to a piperidine-like system (specifically, a piperidine ring bearing an azetidine substituent).

• Role of the Azetidine :

  • Solubility : The azetidine contains a hydroxyl group, enhancing water solubility in the oral formulation.

  • Binding Affinity : The rigid azetidine scaffold positions the hydroxyl group to form a critical hydrogen bond with the phosphate-binding loop of the MEK enzyme.

  • Metabolic Protection : The steric bulk of the azetidine protects the adjacent piperidine ring from rapid oxidative metabolism.

Caption: Design logic for Cobimetinib, highlighting the multi-functional role of the azetidine scaffold.

Part 4: Future Outlook

The field is moving beyond simple monosubstituted rings toward:

• Spirocyclic Azetidines : Examples like azaspiro[3.3]heptanes are gaining traction as rigid, metabolically stable surrogates for piperazines.

• Cubanes & BCPs : As synthesis scales up, these "exotic" carbon cages are becoming standard bioisosteres for phenyl rings, offering vectors that escape the patent-crowded "flat" chemical space.

References

• Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs . PubMed. [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines . Royal Society of Chemistry. [Link]

• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors . Journal of Medicinal Chemistry. [Link]

• Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid . Journal of Organic Chemistry. [Link]

• Cobimetinib: A Review of its Use in Melanoma . Drugs. [Link][1]

• pKa Values of Aliphatic Amines and Ring Strain Effects . Organic Chemistry Data. [Link]

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The Strategic Choice in Scaffolding: A Technical Guide to Azetidin-3-amine and Pyrrolidin-3-amine Analogs in Drug Discovery

For Immediate Release

Azetidin-3-amine versus Pyrrolidin-3-amine Analogs: An In-depth Technical Guide for Drug Development Professionals

In the landscape of modern medicinal chemistry, the selection of a core scaffold is a critical decision that profoundly influences the ultimate success of a drug candidate. Among the saturated heterocycles, azetidin-3-amine and pyrrolidin-3-amine have emerged as pivotal building blocks. This guide provides a comprehensive technical analysis of these two scaffolds, offering researchers, scientists, and drug development professionals the insights needed to make informed strategic choices in their molecular design endeavors.

Introduction: The Small Ring with a Big Impact

Saturated heterocycles are fundamental components of many approved drugs, offering three-dimensional diversity that is often crucial for potent and selective interaction with biological targets.[1] While the five-membered pyrrolidine ring is a well-established and ubiquitous motif in numerous natural products and pharmaceuticals, the smaller, four-membered azetidine ring has gained significant traction as a valuable bioisostere.[2][3][4] The inherent ring strain of the azetidine scaffold, while posing synthetic challenges, imparts unique conformational properties and can lead to improved physicochemical and pharmacokinetic profiles.[5][6] This guide will dissect the key differences and similarities between azetidin-3-amine and pyrrolidin-3-amine analogs to illuminate their respective advantages in drug design.

Physicochemical Properties: A Tale of Two Rings

The seemingly subtle difference of a single carbon atom between the azetidine and pyrrolidine rings leads to significant divergences in their fundamental physicochemical properties. These differences in basicity (pKa) and lipophilicity (LogP/LogD) are critical determinants of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Basicity (pKa)

Compound	pKa (Conjugate Acid)	Reference
Pyrrolidine	11.27	[2]
Azetidine (general trend)	Slightly lower than pyrrolidine	N/A

This table presents a general comparison. Specific pKa values will vary with substitution.

The ability to modulate basicity is a key advantage of these scaffolds. For instance, fluorination of the ring can significantly lower the pKa, a strategy often employed to fine-tune a compound's properties.

Lipophilicity (LogP/LogD)

Lipophilicity, the measure of a compound's partitioning between an oily and an aqueous phase, is a critical factor for membrane permeability and overall drug-likeness. Generally, the smaller azetidine ring contributes to a lower lipophilicity compared to the pyrrolidine ring. This can be advantageous in mitigating issues of high lipophilicity, such as poor solubility and increased metabolic liability. The calculated LogP (XLogP3-AA) for pyrrolidin-3-amine is -0.9, highlighting its hydrophilic nature.[7]

Compound	Calculated LogP (XLogP3-AA)	Reference
Pyrrolidin-3-amine	-0.9	[7]
Azetidin-3-amine	Expected to be lower than pyrrolidin-3-amine	N/A

This table presents a general comparison. Specific LogP values will vary with substitution.

Conformational Analysis: Shape is Everything

The three-dimensional shape of a molecule is paramount for its interaction with a biological target. The differing ring sizes of azetidine and pyrrolidine lead to distinct conformational preferences, which can be strategically exploited in drug design.

Azetidine: A More Rigid Scaffold

The azetidine ring is significantly more strained than the pyrrolidine ring, resulting in a more rigid and planar-like structure.[5] This conformational rigidity can be advantageous in pre-organizing substituents into a bioactive conformation, potentially leading to higher binding affinity and selectivity.[8] The puckering of the azetidine ring is less pronounced than that of pyrrolidine, which limits the number of accessible low-energy conformations.

Pyrrolidine: Flexible Puckering

The five-membered pyrrolidine ring is more flexible and can adopt various puckered conformations, often described by a pseudorotational itinerary.[1] This flexibility allows the pyrrolidine scaffold to present its substituents in a wider range of spatial orientations, which can be beneficial for exploring the binding pocket of a target. However, this conformational flexibility can also come at an entropic cost upon binding.

Caption: Conformational landscapes of azetidine and pyrrolidine rings.

Implications for Drug Design: A Strategic Perspective

The choice between an azetidin-3-amine and a pyrrolidin-3-amine scaffold is a strategic decision driven by the specific goals of a drug discovery program.

Azetidine as a Bioisostere for Improved Properties

Azetidines are increasingly utilized as bioisosteres of pyrrolidines to enhance key drug-like properties.[4] The inherent rigidity and lower lipophilicity of the azetidine ring can lead to:

• Improved Metabolic Stability: The more constrained nature of the azetidine ring can make it less susceptible to metabolic enzymes, such as cytochrome P450s. This can lead to a longer half-life and improved pharmacokinetic profile.[6]

• Enhanced Solubility: The lower lipophilicity of azetidine-containing compounds often translates to better aqueous solubility, which is crucial for oral bioavailability.

• Increased Ligand Efficiency: By providing a rigid framework, the azetidine scaffold can contribute to a more favorable binding entropy, potentially leading to higher ligand efficiency (binding affinity per non-hydrogen atom).[9]

Pyrrolidine: A Versatile and Proven Scaffold

The pyrrolidine ring remains a cornerstone of medicinal chemistry due to its versatility and presence in a vast number of approved drugs.[3] Its key advantages include:

• Synthetic Tractability: A wealth of synthetic methodologies exists for the construction and functionalization of the pyrrolidine ring, often starting from readily available precursors like proline.[10]

• Broad Biological Activity: The pyrrolidine scaffold is found in drugs targeting a wide array of biological targets, demonstrating its broad utility in medicinal chemistry.[3]

• Exploration of Chemical Space: The conformational flexibility of the pyrrolidine ring allows for a thorough exploration of a target's binding site.

Case Studies in Drug Discovery

The strategic application of azetidine and pyrrolidine scaffolds is evident in numerous successful drug discovery programs.

• Azetidine-Containing Drugs: The anti-cancer agent Cobimetinib and the JAK inhibitor Baricitinib feature an azetidine ring, which contributes to their improved pharmacokinetic profiles and target selectivity.[6] In the development of STAT3 inhibitors, the replacement of a proline-amide with an azetidine-2-carboxamide led to a significant increase in potency.[11][12]

• Pyrrolidine-Containing Drugs: The pyrrolidine ring is a key component of many blockbuster drugs, including the ACE inhibitor Enalapril and the antiviral drug Daclatasvir .[3] The versatility of the pyrrolidine scaffold is highlighted by its presence in drugs for a wide range of therapeutic areas, from cardiovascular disease to infectious diseases.

Experimental Protocols

To facilitate the practical application of these insights, this section provides detailed, step-by-step methodologies for key experiments.

Synthesis of N-Boc-Protected Scaffolds

The N-Boc protected versions of azetidin-3-amine and pyrrolidin-3-amine are versatile intermediates for further derivatization.

Synthesis of tert-butyl (azetidin-3-yl)carbamate:

A common route to N-Boc-azetidin-3-amine involves the reaction of 1-benzhydryl-3-azetidinol mesylate with an amine, followed by deprotection and Boc protection. A more direct, single-step method for the synthesis of azetidine-3-amines has also been reported, which involves the displacement of a mesylate group from a protected azetidinol with an amine.[13]

Synthesis of tert-butyl (pyrrolidin-3-yl)carbamate:

The synthesis of N-Boc-pyrrolidin-3-amine can be achieved through various routes, including the reduction of N-Boc-3-cyanopyrrolidine or the functionalization of N-Boc-3-hydroxypyrrolidine.

Caption: Synthetic workflows for N-Boc protected scaffolds.

Determination of pKa by Potentiometric Titration

Potentiometric titration is a reliable method for determining the pKa of ionizable compounds.[14][15]

Protocol:

• Sample Preparation: Accurately weigh and dissolve the amine hydrochloride salt in deionized water to a known concentration (e.g., 10 mM).

• Titration Setup: Calibrate a pH meter with standard buffer solutions. Place the sample solution in a beaker with a magnetic stirrer.

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.

• Data Acquisition: Record the pH of the solution after each addition of titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point.[14]

Determination of LogP by Shake-Flask Method

The shake-flask method is the traditional and most direct method for determining the octanol-water partition coefficient (LogP).[16]

Protocol:

• Solvent Preparation: Pre-saturate n-octanol with water and water with n-octanol.

• Sample Preparation: Prepare a stock solution of the compound in the aqueous phase.

• Partitioning: Add a known volume of the stock solution to a known volume of the pre-saturated n-octanol in a flask.

• Equilibration: Shake the flask for a sufficient time to allow for partitioning equilibrium to be reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Concentration Measurement: Determine the concentration of the compound in both the aqueous and octanol phases using a suitable analytical method, such as HPLC-UV.[16][17]

• Calculation: Calculate the LogP as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Conclusion

The choice between azetidin-3-amine and pyrrolidin-3-amine analogs is a nuanced decision that requires a deep understanding of their respective physicochemical and conformational properties. While the pyrrolidine scaffold offers versatility and a proven track record, the azetidine ring provides a powerful tool for enhancing metabolic stability, solubility, and ligand efficiency. By carefully considering the principles outlined in this guide, drug discovery professionals can strategically leverage these valuable scaffolds to design and develop the next generation of innovative therapeutics.

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• Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules. 2022, 27(19), 6536. [Link]

• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. J. Med. Chem. 2021, 64, 1, 461–483. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. 2022, 27(15), 4938. [Link]

• Pyrrolidine. Wikipedia. [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Front. Pharmacol. 2023, 14, 1245842. [Link]

• Strain-Release Asymmetric Multicomponent Reaction to Access Diverse N-α-Bisaryl-C3-quaternary Azetidines. Org. Lett. 2026, 28, 2, 532–537. [Link]

• Synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines. ARKIVOC. 2012, 2012 (5), 6-15. [Link]

• Synthesis and Conformational Analysis of N-Azulenyl-N-methyl Amides. Molecules. 2018, 23(9), 2218. [Link]

• LogP—Making Sense of the Value. ACD/Labs. [Link]

• Synthesis and conformational analysis of novel tertiary amides derived from N-[(S)-α-phenylethyl]-1,3-Imidazolidine. ARKIVOC. 2017, 2017 (5), 89-99. [Link]

• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Org. Biomol. Chem. 2021, 19, 3274-3286. [Link]

• Length-Dependent Transition from Extended to Folded Shapes in Short Oligomers of an Azetidine-Based α-Amino Acid: The Critical Role of NH···N H-Bonds. Int. J. Mol. Sci. 2023, 24(13), 10853. [Link]

• Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Med Chem. 2026 Jan 05. [Link]

• Azetidin-3-amine. PubChem. [Link]

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• Conformational preferences of N-acetyl-N′-methylprolineamide in different media: a 1H NMR and theoretical investigation. New J. Chem. 2019, 43, 839-848. [Link]

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• Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents. Mar. Drugs. 2016, 14(1), 19. [Link]

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• Potentiometric Determination of the Base Strength of Amines in Non-protolytic Solvents. J. Solution Chem. 2011, 40, 1544–1553. [Link]

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• High-Throughput HPLC Method for the Measurement of Octanol–Water Partition Coefficients without an Organic Modifier. Anal. Chem. 2025, 97, 23, 8617–8624. [Link]

• Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. Molecules. 2021, 26(16), 4956. [Link]

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• Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space. ACS Med. Chem. Lett. 2015, 6(11), 1149–1153. [Link]

• Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Front. Chem. 2023, 11, 1251299. [Link]

• Conformational analysis, NMR properties and nitrogen inversion of N-substituted 1,3-oxazines. ResearchGate. 2011. [Link]

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Engineering Rigidity: The Azetidine Scaffold in Medicinal Chemistry

Executive Summary: The "Magic Ring" Effect

In modern lead optimization, the "Magic Methyl" effect is well-documented, but the "Magic Ring" effect —specifically the incorporation of the azetidine scaffold—offers a superior vector for conformational restriction. As a four-membered nitrogen heterocycle, azetidine represents a "Goldilocks" zone in medicinal chemistry: it possesses sufficient ring strain (~25.4 kcal/mol) to induce unique reactivity and rigidity, yet lacks the extreme instability of aziridines.[1]

This guide details the strategic deployment of azetidines to restrict conformation, lower entropic penalties upon binding, and modulate physicochemical properties (pKa, logP) without adding excessive molecular weight.

Mechanistic Basis: Thermodynamics & Geometry

The Entropic Advantage

The primary driver for incorporating azetidine scaffolds is the reduction of the entropic penalty (

). A flexible alkyl amine chain loses multiple degrees of rotational freedom upon binding to a protein target. By locking this amine into an azetidine ring, the molecule is pre-organized into a bioactive conformation.

• Causality: The rigidification minimizes the energy required to adopt the binding pose, theoretically improving affinity by ~1.4 kcal/mol per rotatable bond frozen.

The Pucker Angle and Vectorial Alignment

Unlike planar aromatic rings, the azetidine ring is not flat; it exists in a "puckered" butterfly conformation to relieve torsional strain between vicinal hydrogens.

• The Challenge: Unsubstituted azetidines undergo rapid ring inversion (flipping).

• The Solution (Conformational Restriction):

  • 3,3-Disubstitution: Placing substituents at the C3 position creates a Gem-Dimethyl type effect, increasing the barrier to inversion and locking the exit vectors of substituents.

  • Spiro-fusion: Fusing a second ring at C3 (spirocyclic azetidines) completely rigidifies the system, creating orthogonal exit vectors that allow for precise exploration of 3D chemical space.

Physicochemical Modulation: The pKa Shift

Azetidines function as unique bioisosteres for pyrrolidines and piperidines, but with a critical difference in basicity.

• Mechanism: As ring size decreases (6

  5 4), the internal C-N-C bond angle compresses (< 90° for azetidine). To accommodate this, the nitrogen atom rehybridizes, increasing the p-character in the ring bonds and, consequently, the s-character of the lone pair orbital.[2]

• Result: The lone pair is held tighter to the nucleus, making it less available for protonation.[2] Azetidines are typically 1.0–2.0 log units less basic than their pyrrolidine counterparts. This is vital for improving membrane permeability (reducing the cationic fraction at physiological pH) and mitigating hERG liability.

Table 1: Comparative Physicochemical Properties

Scaffold	Ring Size	Approx pKa (Parent)	Ring Strain (kcal/mol)	Lone Pair Character
Piperidine	6	~11.2	~0
Pyrrolidine	5	~11.3	~6
Azetidine	4	~11.3 -> ~9.5 *	~25	Increased -character
Aziridine	3	~8.0	~27	High -character

*Note: Substituents (e.g., 3,3-difluoro) can further lower azetidine pKa to ~6-7.

Synthetic Architecture: Strain-Release Functionalization[3][4]

Traditional azetidine synthesis (cyclization of gamma-haloamines) is often low-yielding due to competing polymerization. The modern, authoritative standard for generating conformationally restricted (3,3-disubstituted) azetidines is the Strain-Release Functionalization of 1-Azabicyclo[1.1.0]butanes (ABBs) .

Experimental Protocol: Modular Synthesis via ABB Opening

Objective: Synthesize a 3,3-disubstituted azetidine via organometallic addition to an ABB core.

Reagents:

• Substrate: 1-(tert-butoxycarbonyl)-1-azabicyclo[1.1.0]butane (Boc-ABB).

• Nucleophile: Aryl/Alkyl Grignard reagent (R-MgBr) or Organozinc.

• Catalyst: Cu(OTf)₂ or uncatalyzed (depending on nucleophile strength).

• Electrophile: Electrophilic trap (e.g., CN-X, H+, or cross-coupling partner).

Protocol Steps:

• System Prep: Flame-dry a 2-neck round-bottom flask under Argon atmosphere. Charge with Boc-ABB (1.0 equiv) and anhydrous THF (0.2 M concentration).

• Nucleophilic Attack (The Trigger): Cool to -78°C. Dropwise add the Organomagnesium reagent (1.2 equiv).

  • Causality: The driving force is the relief of the immense strain (~60 kcal/mol) in the bicyclic ABB system. The nucleophile attacks the central bridgehead bond, cleaving it to generate a transient 3-metallated azetidine intermediate.

• Transmetallation/Trapping: Warm slowly to 0°C over 1 hour.

  • Self-Validation: Monitor by TLC. The disappearance of the highly non-polar ABB spot indicates successful bridge cleavage.

• Quench: Add electrophile (e.g., saturated NH₄Cl for protonation or an alkyl halide).

• Workup: Dilute with Et₂O, wash with brine, dry over Na₂SO₄. Purify via flash chromatography.

Safety Note: ABBs are high-energy molecules. While generally stable, avoid strong acids during storage which can induce polymerization.

Visualization: Reaction Pathway

Caption: Mechanistic flow of strain-release functionalization converting bicyclic ABB to rigid azetidines.

Case Study: Cobimetinib (MEK Inhibition)[1][5][6]

Cobimetinib (Cotellic) serves as the premier proof-of-concept for azetidine efficacy in oncology.

• The Challenge: Designing a highly selective allosteric inhibitor for MEK1/2.

• The Structural Solution: The molecule features a complex azetidine moiety substituted with a piperidine ring.[3]

• Vectorial Logic:

  • The azetidine ring acts as a rigid linker that projects the secondary amine into a specific interaction with the phosphate group of ATP (or the catalytic loop Asp190).

  • The conformational restriction prevents the "floppiness" associated with a linear alkyl chain, ensuring high occupancy of the allosteric pocket.

  • Crucial Interaction: The specific pucker of the azetidine ring, influenced by the bulky piperidine substituent, orients the molecule to maximize van der Waals contacts while maintaining metabolic stability.

References

• Strain-Release Functionalization: Gianatassio, R., et al. "Strain-Release Amination." Science, 2016. Link

• Azetidine Physicochemical Properties: Lowe, G., et al. "Azetidines: New Bioisosteres of Piperidines." Bioorganic & Medicinal Chemistry Letters, 2010. Link

• Cobimetinib Structure: Rice, K. D., et al. "Novel Carboxamide-Based Allosteric MEK Inhibitors: Discovery and Optimization Efforts Leading to Cobimetinib." ACS Medicinal Chemistry Letters, 2012. Link

• Azetidine Synthesis Review: Brandi, A., et al. "Synthesis and Reactivity of Azetidines." Chemical Reviews, 2008. Link

• Modular Synthesis (ABB): Fawcett, A., et al. "Strain-Release Functionalization of 1-Azabicyclo[1.1.0]butanes."[4] Journal of the American Chemical Society, 2019.[4] Link

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Cobimetinib | C21H21F3IN3O2 | CID 16222096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Azetidine synthesis [organic-chemistry.org]

An In-depth Technical Guide to the Basicity and pKa of N-cyclobutylazetidin-3-amine

Executive Summary

The ionization constant (pKa) of a molecule is a critical physicochemical parameter in drug discovery, profoundly influencing its absorption, distribution, metabolism, and excretion (ADME) profile.[1][2] For nitrogen-containing compounds, basicity dictates the extent of protonation at physiological pH, which in turn governs properties like solubility, cell membrane permeability, and target binding affinity.[3][4] This guide provides an in-depth analysis of N-cyclobutylazetidin-3-amine, a molecule featuring two distinct basic nitrogen centers within a strained heterocyclic system. We will dissect the structural elements influencing the basicity of each nitrogen, provide a robust framework for pKa estimation, and detail authoritative experimental and computational methodologies for its precise determination. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a comprehensive understanding of how to characterize and modulate the basicity of complex amine scaffolds.

Structural Deconstruction and Its Influence on Basicity

N-cyclobutylazetidin-3-amine presents a fascinating case study in basicity due to the presence of two secondary amine centers in chemically distinct environments. Understanding the interplay of electronic, steric, and ring-strain effects is paramount to predicting and interpreting its pKa values.

• N1 (Endocyclic Nitrogen): This secondary amine is part of the four-membered azetidine ring. The basicity of cyclic amines is governed by a complex interplay of factors. While simple alkyl amines typically exhibit pKa values in the 9.5-11.0 range, the strained nature of the azetidine ring introduces unique considerations.[5] Contrary to what might be assumed from simple hybridization arguments, the experimental pKa of azetidine (~11.29) is comparable to that of less strained rings like pyrrolidine (~11.27) and piperidine (~11.12).[6] This indicates that the combination of inductive effects and solvation energies results in significant basicity.

• N3 (Exocyclic Nitrogen): This is a secondary amine where the nitrogen is attached to a cyclobutyl group and to the 3-position of the azetidine ring. Its basicity is primarily influenced by the electron-donating nature of the two alkyl substituents (the cyclobutyl group and the azetidine ring carbon). Its pKa can be expected to be in the range of typical acyclic secondary amines, such as diethylamine (pKa ≈ 10.98).[7] However, the bulky cyclobutyl group can introduce steric hindrance to protonation and, more significantly, may impede the stabilizing solvation of the resulting conjugate acid, which can decrease basicity.[5][8]

Given these factors, both nitrogen atoms are expected to be strongly basic with potentially very similar pKa values, likely falling within the 10.5 to 11.5 range. The close proximity of these values complicates experimental analysis and necessitates a discussion of macroscopic versus microscopic pKa values.

Fig 1. Protonation equilibrium of N-cyclobutylazetidin-3-amine.

Data Presentation: Physicochemical & Comparative pKa Values

For context, the predicted properties of the target molecule are presented alongside experimentally determined pKa values of structurally related amines. This comparison is essential for building an intuitive understanding of the structure-basicity relationship.

Table 1: Physicochemical Properties of N-cyclobutylazetidin-3-amine

Property	Value
Molecular Formula	C₇H₁₄N₂
Molecular Weight	126.20 g/mol
Formal Charge	0
Number of Basic Centers	2
Predicted pKa Range	10.5 - 11.5

Table 2: Comparative pKa Values of Reference Amines

Compound	Structure	pKa of Conjugate Acid	Rationale for Comparison
Azetidine	Saturated 4-membered N-heterocycle	~11.29	Models the endocyclic (N1) amine environment.
Piperidine	Saturated 6-membered N-heterocycle	11.12[6]	Represents a less-strained cyclic secondary amine.
Diethylamine	Acyclic secondary amine	10.98[7]	Models the exocyclic (N3) amine environment.
Cyclohexylamine	Primary amine on a non-strained ring	10.66[6][9]	Provides a baseline for a cyclic alkylamine.

Methodologies for pKa Determination

Accurate pKa determination requires robust and validated methodologies. Both experimental and computational approaches provide essential, complementary information for drug development professionals.

Experimental Protocol: Potentiometric Titration

Potentiometric titration remains the gold standard for pKa determination due to its accuracy and reliability. The protocol described below is a self-validating system designed for high-fidelity measurements.

Causality Behind Experimental Choices:

• Solvent System: An aqueous system is preferred to mimic physiological conditions. A co-solvent (e.g., methanol or DMSO) may be required if the free base has poor water solubility, but results must be extrapolated back to 0% co-solvent.

• Titrant: A strong, monoprotic acid like Hydrochloric Acid (HCl) is used to ensure a sharp, well-defined equivalence point. Its concentration must be accurately standardized.

• Ionic Strength: Maintained constant with a background electrolyte (e.g., 0.15 M KCl) to minimize activity coefficient fluctuations, ensuring the measured values are thermodynamic constants.

Step-by-Step Methodology:

• Preparation: Accurately prepare a ~0.01 M solution of N-cyclobutylazetidin-3-amine in 0.15 M KCl solution. Calibrate the pH electrode using at least three standard buffer solutions (e.g., pH 4.01, 7.00, 10.01).

• Blank Titration: Titrate a sample of the 0.15 M KCl solution with the standardized HCl titrant to determine the contribution of the solvent to the pH curve and to check for any acidic/basic impurities.

• Sample Titration: Place the amine solution in a thermostated vessel (25 °C or 37 °C) and immerse the calibrated pH electrode and the titrant delivery tube.

• Data Acquisition: Add the standardized HCl titrant in small, precise increments. Record the pH value after each addition, ensuring the reading stabilizes. Continue the titration well past the equivalence point(s).

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH value at the half-equivalence point. For two close pKa values, the data can be analyzed using specialized software (e.g., Hyperquad) that fits the entire titration curve to a multiprotic acid model to deconvolve the macroscopic pKa values.

Fig 2. Workflow for pKa determination by potentiometric titration.

Computational Methods for pKa Prediction

In early-stage discovery, when a physical sample may not be available, computational methods are indispensable for predicting pKa.[10][11] These methods provide crucial guidance for prioritizing synthetic targets.

Authoritative Approach: Quantum Mechanics with Continuum Solvation

The most accurate and theoretically sound methods involve calculating the free energy change of the protonation reaction using quantum mechanics (QM), typically Density Functional Theory (DFT), combined with a continuum solvent model.[12][13]

Logical Framework: The Thermodynamic Cycle

Directly calculating the free energy of reaction in solution is computationally expensive. Therefore, a thermodynamic cycle is employed to break the problem into more manageable components.

Fig 3. Thermodynamic cycle for computational pKa prediction.

Workflow Explanation:

• Gas-Phase Calculation: The geometry of the base (B) and its conjugate acid (BH⁺) are optimized in the gas phase, and their free energies are calculated. This gives the gas-phase deprotonation energy (ΔG°gas).

• Solvation Energy Calculation: A continuum solvent model (e.g., Polarizable Continuum Model - PCM) is used to calculate the free energy of transferring the base (ΔG°solv(B)) and the conjugate acid (ΔG°solv(BH⁺)) from the gas phase into the solvent (water).

• pKa Calculation: The pKa is calculated from the free energy of the reaction in solution (ΔG°sol), which is derived from the cycle: ΔG°sol = ΔG°gas + ΔG°solv(BH⁺) - ΔG°solv(B) An empirically determined value for the solvation free energy of the proton is also required to complete the calculation.[12]

This QM-based approach, while computationally intensive, offers high accuracy (<0.5 pKa unit error is achievable) and is particularly valuable for novel scaffolds where empirical or fragment-based methods may fail.[12]

Conclusion

N-cyclobutylazetidin-3-amine serves as an exemplary model for the challenges and nuances associated with characterizing the basicity of multi-functional drug candidates. Its two secondary amine centers possess similar, high basicity, a direct consequence of competing electronic, steric, and ring-strain effects. A definitive characterization requires a synergistic approach, leveraging predictive computational models to guide and interpret results from rigorous experimental methods like potentiometric titration. For drug development professionals, mastering this integrated strategy is not merely an academic exercise; it is a fundamental requirement for the rational design of molecules with optimized pharmacokinetic profiles and enhanced therapeutic potential.

References

• Alluri, V. S. P. (2022). Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models. University of Regina. [Link]

• Drug Discovery Resources. (2022). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. [Link]

• Asdi, A. (2017). Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). Master Organic Chemistry. [Link]

• Chemistry LibreTexts. (2024). Basicity of Amines. [Link]

• Juranić, I. (2014). Simple Method for the Estimation of pKa of Amines. Croatica Chemica Acta, 87(4), 343–347. [Link]

• MDPI. (n.d.). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. [Link]

• Asdi, A. (2017). 5 Key Basicity Trends of Amines. Master Organic Chemistry. [Link]

• Liptak, M. D., et al. (2007). pKa Calculations of Aliphatic Amines, Diamines, and Aminoamides via Density Functional Theory with a Poisson−Boltzmann Continuum Solvent Model. The Journal of Physical Chemistry A, 111(31), 7493–7501. [Link]

• Juranić, I. (2014). Simple Method for the Estimation of pKa of Amines. [Link]

• Williams, R. (2022). pKa Data Compiled by R. Williams. [Link]

• Wagen, C. (2025). How to Predict pKa. Rowan Scientific. [Link]

• Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25–38. [Link]

• Sola, M., et al. (2012). Ring Strain and Other Factors Governing the Basicity of Nitrogen Heterocycles – An Interpretation by Triadic Analysis. Croatica Chemica Acta, 85(4). [Link]

• Ishida, T., et al. (2021). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. Molecules, 26(18), 5462. [Link]

• Crevier, J. (2023). What is pKa and how is it used in drug development?. Pion. [Link]

• Lecturio. (2019). pKa and Drug Solubility: Absorption and Distribution – Pharmacokinetics (PK). [Link]

• Brown, H. C., & Kanner, B. (1953). Steric Effects on the Base Strengths of Cyclic Amines. Journal of the American Chemical Society, 75(15), 3865–3865. [Link]

• Canle López, M., et al. (2000). Substituent effects upon rates of deamination and base strengths of substituted N-tritylamines. Journal of the Chemical Society, Perkin Transactions 2, (2), 307–314. [Link]

• Santos-Martins, D., et al. (2021). Computer Prediction of pKa Values in Small Molecules and Proteins. ACS Medicinal Chemistry Letters, 12(10), 1550–1555. [Link]

• Chemistry Stack Exchange. (2016). Relative basicity of cyclic amines. [Link]

• Santos-Martins, D., et al. (2021). Computer Prediction of pKa Values in Small Molecules and Proteins. ACS Medicinal Chemistry Letters, 12(10), 1550–1555. [Link]

• All About Chemistry. (2023). Aromatic amines - resonance effect and steric effects on Basicity. [Link]

• D’hooghe, M., & De Kimpe, N. (2009). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 7(3), 425–439. [Link]

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• 13. How to Predict pKa | Rowan [rowansci.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of N-Cyclobutylazetidin-3-amine

Executive Summary & Strategic Rationale

The azetidine ring system has emerged as a "privileged scaffold" in modern drug discovery, offering a rigid, sp³-rich alternative to piperidines and morpholines. Specifically, the N-cyclobutylazetidin-3-amine motif represents a strategic geometry that lowers lipophilicity (LogD) while maintaining specific vector orientation for receptor binding.

This guide details the synthesis of this core via Direct Reductive Amination (DRA) . Unlike standard alkylation, which suffers from over-alkylation and poly-substitution, DRA offers high chemoselectivity.

Critical Material Attribute (CMA): The starting material, azetidin-3-one, is unstable as a free base due to high ring strain and polymerization potential. Consequently, this protocol utilizes the industry-standard stabilized precursor: 1-Boc-azetidin-3-one (tert-butyl 3-oxoazetidine-1-carboxylate).

Retrosynthetic Analysis & Mechanism

The synthesis relies on the formation of an iminium ion intermediate, followed by selective hydride transfer. The choice of reducing agent is the control valve for success.[1]

Mechanism of Action (Graphviz Visualization)

Figure 1: Mechanistic pathway showing the critical equilibrium between the ketone and the iminium ion, driven forward by irreversible hydride reduction.

Reagent Selection Guide

The success of this reaction hinges on the reducing agent.[1] We utilize Sodium Triacetoxyborohydride (STAB) .[1][2] The table below justifies this choice against common alternatives.

Reducing Agent	Reactivity Profile	Selectivity	Toxicity	Verdict
STAB (NaBH(OAc)₃)	Mild	High: Reduces imines faster than ketones.[2]	Low	Preferred
NaCNBH₃	Mild	High: Excellent at pH 6-7.	High: Generates HCN gas.	Avoid (Safety)
NaBH₄	Strong	Low: Reduces ketone to alcohol (impurity).	Low	Avoid (Side rxn)

Detailed Experimental Protocol

Phase 1: Reductive Amination

Target: tert-butyl 3-(cyclobutylamino)azetidine-1-carboxylate

Reagents & Stoichiometry[1][3][4][5][6][7]

• 1-Boc-azetidin-3-one (1.0 equiv): 500 mg (2.92 mmol)

• Cyclobutylamine (1.1 equiv): 228 mg (3.21 mmol) [Volatile liquid, handle cold]

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv): 928 mg (4.38 mmol)

• Acetic Acid (AcOH) (1.0 equiv): 175 mg (2.92 mmol)

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) [0.1 M concentration]

Step-by-Step Methodology

• Imine Formation (The "Equilibrium Step"):

  • In a dry round-bottom flask under N₂ atmosphere, dissolve 1-Boc-azetidin-3-one (500 mg) in DCE (30 mL).

  • Add Cyclobutylamine followed by Acetic Acid .

  • Critical Checkpoint: Stir at Room Temperature (RT) for 30–60 minutes .

  • Why? This allows the formation of the iminium ion before the reducing agent is introduced. Adding STAB immediately can lead to direct reduction of the ketone to the alcohol byproduct (1-Boc-azetidin-3-ol).

• Reduction:

  • Cool the mixture to 0°C (ice bath).

  • Add STAB portion-wise over 5 minutes. (Avoid massive gas evolution).

  • Remove ice bath and stir at RT for 12–16 hours.

  • Monitoring: Check via TLC (stain with Ninhydrin or KMnO₄) or LC-MS. Target mass (M+H): ~227.

• Quench & Workup:

  • Quench the reaction by adding saturated aqueous NaHCO₃ (20 mL). Stir for 15 minutes until gas evolution ceases.

  • Extraction: Extract with DCM (3 x 20 mL).

  • Wash: Wash combined organics with Brine (20 mL).

  • Dry: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification:

  • The crude material is often pure enough (>90%). If necessary, purify via flash chromatography (SiO₂).

  • Eluent: 0–10% MeOH in DCM (with 1% NH₄OH additive to prevent streaking of the amine).

Phase 2: Deprotection (Optional)

If the free amine core is required.

• Dissolve the Phase 1 product in DCM (5 mL).

• Add Trifluoroacetic acid (TFA) (1 mL) or 4M HCl in Dioxane.

• Stir at RT for 2 hours.

• Concentrate to dryness. The product will be the TFA or HCl salt of N-cyclobutylazetidin-3-amine .

Process Workflow & Quality Control

To ensure reproducibility, follow this decision logic for workup and purification.

Figure 2: Workup decision tree ensuring isolation of the basic amine product.

Troubleshooting & Optimization

• Issue: Low Conversion.

  • Cause: Wet solvent or insufficient acid catalyst preventing imine formation.

  • Fix: Add 3Å Molecular Sieves to the reaction mixture during the imine formation step (Step 1) to scavenge water, driving the equilibrium forward.

• Issue: Formation of Alcohol Impurity (Azetidin-3-ol).

  • Cause: Reducing agent added before imine formation was complete.[8]

  • Fix: Increase the pre-stir time (Step 1) to 2 hours. Ensure STAB is fresh (it degrades to NaBH4 equivalents if exposed to moisture).

• Issue: Product trapped in Aqueous Layer.

  • Cause: pH was too low during extraction. The secondary amine becomes protonated (water-soluble) at neutral/acidic pH.

  • Fix: Ensure the aqueous quench is basic (pH > 9) using NaHCO₃ or dilute NaOH before extraction.

References

• Abdel-Magid, A. F., et al. (1996).[9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry.

• Sigma-Aldrich. "Sodium Triacetoxyborohydride Application Note." Technical Bulletin.

• Lowe, M. A., et al. (2012). "Preparation and Synthetic Applications of Azetidines." Heterocycles.

• BenchChem. "Catalytic Reductive Amination with Sodium Triacetoxyborohydride." Protocols.

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• 3. A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
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Application Notes &amp; Protocols: Reductive Amination of Cyclobutanone with Azetidin-3-amine

Introduction: The Strategic Synthesis of N-Cyclobutylazetidin-3-amine

The synthesis of substituted azetidine scaffolds is a cornerstone of modern medicinal chemistry, providing access to a class of compounds with unique three-dimensional structures and desirable physicochemical properties. The target molecule, N-cyclobutylazetidin-3-amine, represents a valuable building block, combining the strained four-membered rings of both azetidine and cyclobutane. Reductive amination stands out as one of the most robust and efficient methods for its construction, offering a direct pathway from commercially available starting materials.[1][2]

This guide provides an in-depth analysis and detailed protocols for the reductive amination of cyclobutanone with azetidin-3-amine. We will explore the mechanistic underpinnings of this transformation, compare two field-proven protocols utilizing different hydride reducing agents, and offer expert insights into reaction optimization, work-up, and troubleshooting. The methodologies described herein are designed to be self-validating, ensuring researchers can confidently and successfully synthesize this key intermediate.

Mechanistic Overview: A Tale of Two Steps

Reductive amination, also known as reductive alkylation, is a one-pot reaction that converts a carbonyl group and an amine into a more substituted amine.[1][2][3] The process elegantly telescopes two distinct chemical events: the formation of an iminium ion intermediate and its subsequent reduction.

• Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the secondary amine (azetidin-3-amine) on the electrophilic carbonyl carbon of cyclobutanone. This forms a transient hemiaminal intermediate. Under neutral or mildly acidic conditions, the hemiaminal readily dehydrates to generate a key electrophilic species: the iminium ion.[1][4] The use of a mild acid catalyst, such as acetic acid, can be crucial, particularly with ketones, as it protonates the hemiaminal's hydroxyl group, converting it into a better leaving group (water) and accelerating iminium formation.[5][6]

• Hydride Reduction: A selective reducing agent, present in the same pot, then delivers a hydride ion (H⁻) to the electrophilic carbon of the iminium ion, reducing the C=N double bond to a C-N single bond and yielding the final tertiary amine product.[7] The success of the entire process hinges on the choice of reducing agent; it must be potent enough to reduce the iminium ion but mild enough to avoid significant reduction of the starting ketone.[3][5]

Caption: General mechanism of reductive amination.

Choosing the Right Tools: A Comparative Analysis of Reducing Agents

The selection of the hydride source is the most critical parameter for a successful reductive amination. While many reagents can achieve this transformation, sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) and sodium cyanoborohydride (NaBH₃CN) are the most widely employed in modern synthesis due to their selectivity.[3][6][7]

Feature	Sodium Triacetoxyborohydride (STAB)	Sodium Cyanoborohydride (NaBH₃CN)	Catalytic Hydrogenation (H₂/Pd/C)
Selectivity	High; selectively reduces iminium ions over ketones.[1][5]	High, but pH-dependent; more effective at reducing carbonyls at low pH.[1][6]	High selectivity for C=N over C=O.[1]
Toxicity	Low; byproducts are acetic acid and borates.[6]	High; workup can release highly toxic HCN gas.[1][6]	Low; reagent is H₂ gas (flammable).
Reaction Conditions	Mild; often requires an acid catalyst (AcOH) with ketones.[5]	Requires careful pH control (typically pH 5-6) for optimal selectivity.[3][6]	Requires specialized high-pressure equipment.[8][9]
Solvent Compatibility	Excellent in aprotic solvents like DCE, THF, DCM.[5][10][11]	Excellent in protic solvents like MeOH, EtOH.[11]	Compatible with a range of alcoholic and hydrocarbon solvents.
Workup	Simple aqueous quench.	Requires careful quenching with bleach (oxidizer) to destroy excess cyanide.	Filtration to remove the heterogeneous catalyst.
Recommendation	Protocol 1: Highly recommended for general use due to safety and ease of use.	Protocol 2: A classic, effective method, but requires stringent safety precautions.	An excellent green chemistry alternative for large-scale synthesis.[1]

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the synthesis of N-cyclobutylazetidin-3-amine. Azetidin-3-amine is often supplied as a salt (e.g., hydrochloride or tosylate); it must be neutralized to the free base before use or by adding an additional equivalent of a non-nucleophilic base (e.g., triethylamine) to the reaction mixture. These protocols assume the use of the free base.

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This is the preferred method due to its operational simplicity, mild conditions, and superior safety profile. Sodium triacetoxyborohydride is a non-pyrophoric, gentle reducing agent that selectively reduces the intermediate iminium ion in the presence of the unreacted cyclobutanone.[5][6][11]

Caption: Experimental workflow for the STAB-mediated protocol.

Materials:

• Azetidin-3-amine (1.0 eq)

• Cyclobutanone (1.1 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Glacial Acetic Acid (1.1 eq)

• 1,2-Dichloroethane (DCE), anhydrous (0.1 M concentration)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add azetidin-3-amine (1.0 eq) and anhydrous 1,2-dichloroethane (DCE).

• Add cyclobutanone (1.1 eq) followed by glacial acetic acid (1.1 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the iminium ion intermediate.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Note: The addition may be mildly exothermic.

• Allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed (typically 2-16 hours).

• Once the reaction is complete, carefully quench by adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or EtOAc (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure N-cyclobutylazetidin-3-amine.

Protocol 2: Reductive Amination using Sodium Cyanoborohydride (Borch Reaction)

This classic protocol, known as the Borch reaction, is highly effective but requires strict pH control and careful handling due to the high toxicity of the reagent and its byproducts.[7][12] The reaction is typically run in a protic solvent like methanol, and the pH is maintained between 5 and 6 to ensure the amine is sufficiently nucleophilic while still promoting iminium ion formation.[3]

Materials:

• Azetidin-3-amine (1.0 eq)

• Cyclobutanone (1.1 eq)

• Sodium cyanoborohydride (NaBH₃CN) (1.2 eq)

• Methanol (MeOH), anhydrous (0.1 M concentration)

• Glacial Acetic Acid (to adjust pH)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Aqueous sodium hypochlorite (bleach) for cyanide quenching

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

Procedure:

• SAFETY FIRST: All manipulations involving NaBH₃CN must be performed in a certified chemical fume hood. Have a bleach solution ready for quenching glassware and waste.

• To a round-bottom flask, add azetidin-3-amine (1.0 eq), cyclobutanone (1.1 eq), and anhydrous methanol.

• Stir the solution and adjust the pH to ~5-6 by the dropwise addition of glacial acetic acid (monitor with pH paper).

• Add sodium cyanoborohydride (1.2 eq) in a single portion.

• Stir the reaction at room temperature and monitor by TLC or LC-MS until complete (typically 4-24 hours).

• Once complete, cool the flask in an ice bath. Carefully adjust the pH to >8 with saturated aqueous NaHCO₃.

• Quench Cyanide: While still in the fume hood, slowly add an excess of bleach solution to the reaction mixture and stir for 1 hour to oxidize any residual cyanide.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extract the resulting aqueous slurry with DCM or EtOAc (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

References

• Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link]

• JoVE. (2023). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Retrieved from [Link]

• Tang, X., et al. (2021). Reductive amination of cyclohexanone via bimetallic Rh-Ni catalysts: a pathway to improved catalytic efficiency. Molecules, 26(15), 4477. Retrieved from [Link]

• Senthamarai, T., et al. (2018). Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Chemical Reviews, 118(16), 7543-7625. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction scheme for the reductive amination of cyclohexanone with benzylamine. Retrieved from [Link]

• G-Biosciences. (n.d.). Sodium Cyanoborohydride. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Myers, A. (n.d.). Chem 115: C-N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]

• Tarasevich, V. A., & Kozlov, N. G. (2014). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions. Retrieved from [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. organicreactions.org [organicreactions.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones [jove.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 11. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 12. alfa-chemistry.com [alfa-chemistry.com]

N-cyclobutylazetidin-3-amine dihydrochloride salt preparation

Application Note: Scalable Synthesis of N-Cyclobutylazetidin-3-amine Dihydrochloride

Executive Summary & Strategic Analysis

This application note details a robust, scalable protocol for the preparation of N-cyclobutylazetidin-3-amine dihydrochloride . This molecular fragment is a high-value "sp3-rich" building block, increasingly utilized in medicinal chemistry (e.g., JAK inhibitors, GPCR modulators) to improve physicochemical properties such as solubility and metabolic stability compared to flat aromatic analogs.

Synthetic Strategy: The synthesis utilizes a two-step sequence:

• Reductive Amination: Reaction of commercially available tert-butyl 3-aminoazetidine-1-carboxylate with cyclobutanone using Sodium Triacetoxyborohydride (STAB).

• Acidolytic Deprotection: Removal of the Boc group using anhydrous HCl to yield the dihydrochloride salt.

Why this route?

• Selectivity: STAB is preferred over NaCNBH₃ due to lower toxicity and better selectivity for aldehydes/ketones over other reducible functions, minimizing side reactions [1].

• Stability: The Boc-protected intermediate allows for facile purification before the final salt formation, ensuring high purity of the hygroscopic final salt.

• Atom Economy: The use of cyclobutanone (vs. cyclobutyl halides) avoids competing elimination reactions common with cyclobutyl electrophiles.

Reaction Workflow Visualization

The following diagram outlines the critical path and decision nodes for this synthesis.

Figure 1: Critical Process Flow for the synthesis of N-cyclobutylazetidin-3-amine 2HCl.

Detailed Experimental Protocols

Step 1: Reductive Amination (Formation of Protected Intermediate)

Objective: Mono-alkylation of the exocyclic amine. Critical Process Parameter (CPP): Stoichiometry of the ketone must be controlled (1.0–1.1 eq) to prevent over-alkylation (formation of the tertiary amine).

Materials:

• tert-Butyl 3-aminoazetidine-1-carboxylate (1.0 eq)

• Cyclobutanone (1.1 eq)[1][2]

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Acetic Acid (AcOH) (1.0 eq)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) [0.2 M concentration]

Protocol:

• Solution Prep: In a dry round-bottom flask under N₂ atmosphere, dissolve tert-butyl 3-aminoazetidine-1-carboxylate in DCE (0.2 M).

• Activation: Add Cyclobutanone (1.1 eq) and Acetic Acid (1.0 eq). Stir at Room Temperature (RT) for 30–60 minutes.

  • Expert Insight: This "pre-complexation" period promotes imine formation before the reducing agent is introduced, enhancing yield [2].

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 eq) portion-wise over 15 minutes to manage mild exotherm and gas evolution.

• Reaction: Allow the mixture to warm to RT and stir for 12–16 hours.

• IPC (Self-Validation): Check by TLC (MeOH/DCM 1:9, Ninhydrin stain) or LCMS.

  • Target: Disappearance of primary amine (SM).

  • Watch: Formation of bis-cyclobutyl impurity (usually higher Rf).

• Workup:

  • Quench with saturated aqueous NaHCO₃ (slow addition). Stir vigorously for 30 mins.

  • Extract with DCM (3x).

  • Wash combined organics with Brine. Dry over Na₂SO₄.

  • Concentrate in vacuo.

• Purification: Flash column chromatography (Gradient: 0–10% MeOH in DCM).

  • Note: The secondary amine product is UV active if derivatized, but usually requires staining (KMnO4 or Ninhydrin) or ELSD detection.

Step 2: Boc-Deprotection & Salt Formation

Objective: Removal of the Boc group and formation of the stable dihydrochloride salt. Critical Process Parameter (CPP): Complete exclusion of moisture is vital to prevent sticky gum formation.

Materials:

• 1-Boc-3-(cyclobutylamino)azetidine (from Step 1)

• 4M HCl in 1,4-Dioxane (or IPA) (Excess, ~10 eq)

• Diethyl Ether (Et₂O) or MTBE (for precipitation)

Protocol:

• Dissolution: Dissolve the intermediate in a minimal amount of dry 1,4-Dioxane or MeOH (0.5 M).

• Acid Addition: Cool to 0°C. Add 4M HCl in Dioxane dropwise.

  • Safety: Azetidines are strained rings; however, the 3-amino core is relatively stable to acid compared to 1-azetidinols. Maintain low temp to prevent ring opening.

• Reaction: Stir at RT for 2–4 hours. A white precipitate should form.

  • IPC: LCMS should show mass of free amine (M+H = 127.1 for free base).

• Isolation:

  • Dilute the slurry with excess Et₂O or MTBE to maximize precipitation.

  • Filter the solid under N₂ (hygroscopic!).

  • Wash the cake with Et₂O (3x).

• Drying: Dry under high vacuum at 40°C for 24 hours.

Quantitative Data Summary

Parameter	Step 1 (Reductive Amination)	Step 2 (Deprotection)
Limiting Reagent	1-Boc-3-aminoazetidine	Protected Intermediate
Stoichiometry	Ketone (1.1 eq), STAB (1.5 eq)	HCl (10 eq)
Temperature	0°C to RT	0°C to RT
Time	16 h	3 h
Typical Yield	75–85%	90–98%
Appearance	Colorless/Pale Yellow Oil	White/Off-white Solid
Storage	4°C (Stable)	-20°C (Hygroscopic)

Troubleshooting & Logic

Issue: Bis-alkylation in Step 1 (Tertiary amine formation)

• Cause: Excess cyclobutanone or high concentration.

• Fix: Add the ketone slowly to the amine (inverse addition) or reduce equivalents to 0.95 eq.

Issue: "Sticky Gum" instead of solid in Step 2

• Cause: Presence of residual water or MeOH.

• Fix: Triturate the gum with anhydrous Et₂O or Acetone/Et₂O mixture. Sonicate to induce crystallization.

Issue: Ring Opening (Loss of Azetidine)

• Cause: High temperature during acid hydrolysis or presence of strong nucleophiles.

• Fix: Ensure temperature <30°C during deprotection. Use non-nucleophilic acids (HCl/Dioxane is safer than HBr).

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Liao, S., et al. (2023).[3] "Recent Advances in the Synthesis and Reactivity of Azetidines." Journal of the American Chemical Society, 145, 19049-19059.[3] Link

• PubChem Compound Summary. (2023). "tert-Butyl 3-aminoazetidine-1-carboxylate."[4][5][6] National Center for Biotechnology Information. Link

Sources

• 1. 3-(aminomethyl)-N-but-3-ynylthiolan-3-amine | C9H16N2S | CID 116641289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(aminomethyl)-N-cyclobutylthian-3-amine | C10H20N2S | CID 105453173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Azetidine synthesis [organic-chemistry.org]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. CAS 193269-78-2: 1-Boc-3-(Amino)azetidine | CymitQuimica [cymitquimica.com]
• 6. chemscene.com [chemscene.com]

Application Notes &amp; Protocols: A Guide to Microwave-Assisted Synthesis of Cyclobutyl Azetidines

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of Cyclobutyl Azetidines and the Need for Synthetic Acceleration

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer unique three-dimensional diversity and improved physicochemical properties is relentless. Among these, spirocyclic systems—molecules containing two rings connected by a single common atom—have garnered significant attention. Specifically, the cyclobutyl azetidine framework, such as the 2-azaspiro[3.3]heptane core, represents a highly valuable bioisostere for commonly used motifs like piperidines and other saturated heterocycles. The inherent strain and rigidity of this scaffold can lead to improved binding affinity and selectivity for biological targets, while its saturated nature often confers favorable metabolic stability and solubility profiles.

However, the synthesis of these strained spirocyclic systems can be challenging, often requiring multi-step sequences with harsh reaction conditions and prolonged reaction times.[1] This presents a significant bottleneck in the rapid generation of compound libraries for drug discovery programs. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology to address these challenges.[2] By utilizing microwave irradiation to directly and efficiently heat the reaction mixture, MAOS can dramatically accelerate reaction rates, increase product yields, and improve product purity, all while aligning with the principles of green chemistry.[3] This guide provides a comprehensive overview and detailed protocols for the microwave-assisted synthesis of cyclobutyl azetidines, empowering researchers to harness this powerful technology for the efficient construction of these valuable molecular scaffolds.

The Engine of Acceleration: Understanding Microwave-Assisted Organic Synthesis (MAOS)

Conventional heating methods rely on the transfer of thermal energy from an external source through the vessel walls to the reaction mixture, a process that is often slow and inefficient, leading to temperature gradients and the formation of byproducts.[4] In contrast, microwave synthesis utilizes the ability of polar molecules and ions in the reaction mixture to transform electromagnetic energy into heat.[5] This heating occurs through two primary mechanisms:

• Dipolar Polarization: Polar molecules, such as the solvents and reagents in a chemical reaction, possess a dipole moment. When subjected to the rapidly oscillating electric field of microwaves, these molecules attempt to align themselves with the field. This constant reorientation results in friction and collisions at a molecular level, generating heat rapidly and uniformly throughout the bulk of the reaction mixture.

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate in the direction of the applied electric field. The rapid oscillation of the field causes the ions to move back and forth, colliding with other molecules and generating heat.

This direct and instantaneous heating mechanism leads to a significant increase in reaction kinetics, often reducing reaction times from hours or days to mere minutes.[5][6]

Key Advantages of MAOS in Complex Heterocycle Synthesis:

• Rapid Reaction Times: The ability to reach and maintain high temperatures and pressures in sealed vessels allows for dramatic acceleration of slow reactions.[4]

• Higher Yields and Purity: The uniform and rapid heating minimizes the formation of side products that can arise from prolonged exposure to high temperatures in conventional heating.[5]

• Improved Reproducibility: Dedicated microwave reactors offer precise control over temperature, pressure, and power, leading to highly reproducible results.

• Green Chemistry Alignment: MAOS often allows for the use of less solvent or more environmentally benign solvents, and the significant reduction in reaction time leads to substantial energy savings.[3]

Synthetic Strategy: Intramolecular Cyclization for Spiro[3.3]azetidine Core Formation

A common and effective strategy for the synthesis of the 2-azaspiro[3.3]heptane core involves the intramolecular cyclization of a suitably functionalized cyclobutane precursor. This approach typically involves the formation of a bond between a nitrogen nucleophile and an electrophilic carbon on the cyclobutane ring, leading to the formation of the spiro-azetidine.

While several methods exist for this transformation using conventional heating,[7][8] the application of microwave irradiation can significantly enhance the efficiency of this key ring-closing step. The following section provides a detailed, step-by-step protocol for the microwave-assisted synthesis of a protected 2-azaspiro[3.3]heptane derivative, based on established chemical principles and analogous microwave-assisted cyclization reactions.

Detailed Experimental Protocol: Microwave-Assisted Synthesis of a Protected 2-Azaspiro[3.3]heptane

This protocol describes a two-step sequence for the synthesis of a protected 2-azaspiro[3.3]heptane, starting from 1,1-bis(hydroxymethyl)cyclobutane. The key step is a microwave-assisted intramolecular cyclization.

Workflow Diagram

Caption: A two-step workflow for the synthesis of a protected 2-azaspiro[3.3]heptane.

Step 1: Synthesis of the Cyclization Precursor (Conventional Heating)

This initial step prepares the necessary precursor for the key microwave-assisted cyclization.

Reaction Scheme:

(A visual representation of the chemical reaction would be placed here)

Materials and Reagents:

• 1,1-Bis(hydroxymethyl)cyclobutane

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• A suitable protected amine (e.g., benzylamine or a nosyl-protected amine)

• A suitable base (e.g., K₂CO₃ or Cs₂CO₃)

• Appropriate solvents (e.g., Dichloromethane (DCM), Acetonitrile (ACN))

Procedure:

• Ditosylation: Dissolve 1,1-bis(hydroxymethyl)cyclobutane in pyridine and cool to 0 °C. Add p-toluenesulfonyl chloride portion-wise, maintaining the temperature below 5 °C. Allow the reaction to warm to room temperature and stir overnight. Quench the reaction with water and extract the product with DCM. The organic layers are washed, dried, and concentrated to yield 1,1-bis(tosyloxymethyl)cyclobutane.

• Mono-amination: Dissolve the ditosylate in a suitable solvent such as ACN. Add the protected amine and a base (e.g., K₂CO₃). Heat the reaction mixture (e.g., to 60-80 °C) and monitor by TLC until the starting material is consumed. After cooling, the mixture is worked up by partitioning between water and an organic solvent. The organic layer is dried and concentrated to yield the N-protected 3-((tosyloxy)methyl)cyclobutylmethanamine precursor.

Step 2: Microwave-Assisted Intramolecular N-Alkylation (Cyclization)

This is the key step where microwave irradiation is employed to facilitate the formation of the azetidine ring.

Reaction Scheme:

(A visual representation of the chemical reaction would be placed here)

Materials and Reagents:

• N-Protected 3-((tosyloxy)methyl)cyclobutylmethanamine

• A suitable base (e.g., Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃))

• A suitable high-boiling polar solvent (e.g., Dimethylformamide (DMF) or Acetonitrile (ACN))

• Microwave reactor vials (e.g., 10-20 mL) with stir bars

Microwave Protocol:

• Reaction Setup: In a 10 mL microwave reactor vial, combine the N-protected precursor (e.g., 1 mmol), a base (e.g., K₂CO₃, 3 mmol), and a suitable solvent (e.g., DMF, 5 mL).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature of 150 °C for 20 minutes . The microwave power should be set to automatically adjust to maintain the target temperature.

• Work-up and Purification: After the reaction is complete, cool the vial to room temperature. Filter the reaction mixture to remove the inorganic base. The filtrate is then concentrated under reduced pressure to remove the solvent. The crude product is purified by column chromatography on silica gel to afford the pure protected 2-azaspiro[3.3]heptane.

Rationale for Microwave Conditions:

• Temperature (150 °C): Intramolecular cyclizations to form strained rings often have a significant activation energy barrier. The use of high temperatures, achievable in a sealed microwave vial, dramatically accelerates the rate of this Sₙ2 reaction.[6] A temperature of 150 °C is a good starting point for optimization.

• Time (20 minutes): Compared to conventional heating which might require several hours, microwave irradiation can drive the reaction to completion in a much shorter timeframe.[6] 20 minutes is a typical duration for such transformations under microwave conditions.

• Solvent (DMF): A high-boiling polar solvent like DMF is an excellent choice for microwave synthesis as it couples efficiently with microwaves and can be heated well above its atmospheric boiling point in a sealed vessel.

Comparative Data: Conventional vs. Microwave Synthesis

Parameter	Conventional Heating	Microwave-Assisted Synthesis
Temperature	80 °C	150 °C
Time	12 - 24 hours	20 minutes
Solvent	Acetonitrile (ACN)	Dimethylformamide (DMF)
Typical Yield	40 - 60%	70 - 90%
Notes	Longer reaction times can lead to decomposition and byproduct formation.	Rapid, clean conversion with higher yields and purity.

Self-Validating Systems: Ensuring Successful Synthesis

To ensure the successful and reproducible synthesis of cyclobutyl azetidines, the following points should be considered:

• Purity of Starting Materials: The purity of the N-protected precursor is crucial. Impurities can interfere with the cyclization reaction and complicate purification.

• Microwave Reactor Calibration: Ensure the microwave reactor is properly calibrated for accurate temperature and pressure monitoring.

• Solvent Choice: The solvent should be polar enough to efficiently absorb microwave energy and have a sufficiently high boiling point for the desired reaction temperature.

• Monitoring the Reaction: For optimization, small-scale test reactions can be run and monitored by TLC or LC-MS to determine the optimal time and temperature.

Conclusion: A Powerful Tool for Drug Discovery

Microwave-assisted synthesis provides a rapid, efficient, and environmentally conscious method for the construction of challenging molecular architectures like cyclobutyl azetidines. By significantly reducing reaction times and improving yields, this technology empowers medicinal chemists to accelerate the design-make-test-analyze cycle in drug discovery. The protocols and principles outlined in this guide offer a solid foundation for researchers to explore the synthesis of novel cyclobutyl azetidine derivatives and unlock their potential in the development of new therapeutics.

References

• Bariwal, J., & Van der Eycken, E. (2013). Microwave-assisted multicomponent reactions for the synthesis of spiroheterocycles. Chemical Society Reviews, 42(23), 9283-9303.
• Bhatt, S., & Gounder, R. (2021). Microwave Assisted Synthesis of Organic Compounds and Nanomaterials. IntechOpen. DOI: 10.5772/intechopen.98224
• Cravotto, G., & Cintas, P. (2006). The Greening of Microwave-Assisted Organic Synthesis. Chemistry – A European Journal, 12(36), 9182-9192.
• Gawande, M. B., Bonifacio, V. D. B., Luque, R., Branco, P. S., & Varma, R. S. (2013). Benign by design: catalyst-free in-water, on-water green chemical methodologies. Chemical Society Reviews, 42(12), 5522-5551.
• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis.
• Kappe, C. O. (2013). How to measure reaction temperature in microwave-heated transformations. Chemical Society Reviews, 42(12), 4977-4990.
• Lidström, P., Tierney, J., Wathey, B., & Westman, J. (2001). Microwave assisted organic synthesis—a review. Tetrahedron, 57(45), 9225-9283.
• Mehta, V. P., & Van der Eycken, E. V. (2011). Microwave-Assisted Synthesis of N-Heterocycles. In Microwave-Assisted Synthesis of Heterocycles (pp. 1-42). Springer.
• Mykhailiuk, P. K. (2018). Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery. Chemistry – A European Journal, 24(21), 5444-5449.
• Pellis, A., & Van der Eycken, E. V. (2017). Microwave-Assisted Synthesis of Bio-Based Chemicals. In Microwave-Assisted Chemistry (pp. 239-266). Springer.
• Santra, S., & Andreana, P. R. (2017). Microwave assisted synthesis of carbohydrates. Organic & Biomolecular Chemistry, 15(46), 9816-9839.
• Singh, R., & Geetanjali. (2016). Microwave assisted synthesis of nitrogen containing heterocyclic compounds: a review. Journal of the Serbian Chemical Society, 81(1), 1-28.
• Varma, R. S. (2012). Greener and sustainable approaches to the synthesis of nitrogen-containing heterocyclic compounds. Green Chemistry, 14(10), 2691-2705.
• Zare, A., & Meraj, F. (2021). Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles. RSC Advances, 11(52), 32961-32984.

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• 8. CN102442934A - Synthesis method of 6-oxo-2-azaspiro [3,3] heptane-2-carboxylic acid tert-butyl ester - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Azetidine Chemistry &amp; Stability

Ticket Subject: Preventing Ring Opening During Synthesis and Manipulation Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Strain Energy Challenge

Welcome to the Azetidine Technical Support Hub. If you are reading this, you are likely experiencing unexplained yield loss, complex NMR spectra, or mass shifts indicating hydration/addition.

The Core Problem: Azetidine possesses a ring strain energy of approximately 25.4 kcal/mol (106 kJ/mol). While kinetically stable under neutral conditions, the ring is thermodynamically primed to open.

• The Trigger: Protonation of the nitrogen atom (forming an azetidinium ion) dramatically lowers the activation energy for nucleophilic attack at the

  -carbons (C2/C4).

• The Result: Irreversible ring opening to form linear

  -functionalized amines.

This guide provides field-proven protocols to manipulate these rings without triggering their collapse.

Module 1: Troubleshooting Boc-Deprotection

Common User Report: "I treated my N-Boc azetidine with 4M HCl in dioxane, and the ring disappeared."

Root Cause Analysis

Standard acidic deprotection protocols often fail for azetidines because the counter-anion of the acid acts as a nucleophile.

• Protonation: The N-Boc group is cleaved, generating the protonated azetidine (azetidinium).

• Nucleophilic Attack: In HCl, the chloride ion (

  ) is sufficiently nucleophilic to attack C2 or C4.

• Collapse: The C-N bond breaks, relieving ring strain and yielding a 3-chloropropylamine derivative.

The Solution: Anion Control Protocol

To prevent this, you must use an acid with a non-nucleophilic counter-anion and strictly control temperature.

Recommended Protocol: Low-Temperature TFA Deprotection

Use this method for standard N-Boc removal.

Reagents: Trifluoroacetic acid (TFA), Dichloromethane (DCM),

(sat. aq).

Step	Action	Technical Rationale
1	Dissolve substrate in anhydrous DCM (0.1 M).	Dilution prevents intermolecular reactions.
2	Cool to 0 °C (Ice bath).	CRITICAL: Low temp reduces kinetic energy available for ring opening.
3	Add TFA dropwise (10-20 equiv).	TFA anion ( ) is less nucleophilic than .
4	Monitor by TLC/LCMS every 15 mins.	Do not over-expose. Stop immediately upon consumption of SM.
5	Quench Cold: Pour reaction into cold sat. .	Rapid neutralization prevents acid-catalyzed hydrolysis during workup.
6	Extract with DCM immediately.	Minimize time the free base spends in aqueous media.

Self-Validating Check (QC)

• NMR Signature: Intact azetidine protons typically appear as multiplets between

  3.5 – 4.5 ppm .

• Failure Mode: If the ring opens, these signals shift upfield (to

  2.5 – 3.0 ppm) and simplify into triplets/multiplets characteristic of a linear propyl chain.

• Mass Spec Warning: If the ring opens via isomerization (intramolecular attack), the mass will be identical to the product. Do not rely solely on LCMS.

Visualizing the Failure Mode

The diagram below illustrates the competition between successful deprotection and fatal ring opening.

Module 2: Preventing Nucleophilic Ring Opening

Common User Report: "I tried to alkylate the C3 position, but I got a mixture of linear products."

Technical Insight

Azetidines are susceptible to

attack at the ring carbons (C2/C4).[1] If you are trying to functionalize the ring (e.g., at C3), you must ensure your reagents do not attack the ring carbons instead.

Risk Factors:

• Strong Nucleophiles: Thiolates, azides, and organometallics can open the ring.

• Lewis Acids: Coordination to the nitrogen mimics protonation, activating the ring for opening.

Troubleshooting Guide: C3-Functionalization

Scenario	Recommendation
Alkylation	Use LiHMDS or NaH as bases. Avoid nucleophilic bases. The bulky counter-ion in LiHMDS prevents coordination-assisted ring opening.
Cross-Coupling	If using Pd-catalysis, avoid high temperatures (>80°C). Use Buchwald precatalysts that activate at lower temperatures.
Lewis Acids	Avoid strong Lewis acids ( , ). If necessary, use Lanthanide triflates (e.g., ) which are milder and tolerate nitrogen heterocycles better.

Module 3: Intramolecular Decomposition

Common User Report: "My compound degrades upon standing, even without external reagents."

The "Scorpion" Effect

If your azetidine has a pendant nucleophile (alcohol, amine, amide) on a side chain, it can curl back and attack the ring C2/C4 positions. This is an intramolecular ring opening .[2]

Diagnosis:

• Check your structure for nucleophiles 3-5 atoms away from the azetidine nitrogen.

• Mechanism: Acid traces catalyze the attack of the pendant group onto the ring.

Prevention:

• Keep it Basic: Store the compound as a free base, not a salt.

• Protection: Keep pendant nucleophiles protected (e.g., as silyl ethers) until the final step.

Frequently Asked Questions (FAQ)

Q: Can I use HCl in Dioxane if I keep it cold? A: It is risky. Even at

, the high concentration of (a strong nucleophile in organic solvents) drives the equilibrium toward ring opening. If you must use HCl, limit reaction time to <15 minutes and quench immediately.

Q: Is the azetidine ring stable to hydrogenation? A: generally, yes. Standard Pd/C hydrogenation (to remove Cbz groups) usually leaves the azetidine ring intact, unlike aziridines which open easily. However, avoid high pressures (>50 psi) or acidic solvents (Acetic Acid).

Q: I see a +18 mass shift in LCMS. What is it? A: This is likely Hydrolysis . Your ring has opened and trapped a water molecule. This confirms the intermediate azetidinium ion was formed and quenched by water. Ensure your solvents are strictly anhydrous.

References

• Couty, F., & Evano, G. (2006). Azetidines: New Perspectives for the Synthesis of Biologically Active Compounds. Organic Preparations and Procedures International. Link

• Doda, K., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters. Link

• Bull, J. A., et al. (2021).[3] Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Chemical Reviews. Link

• Van de Weghe, P., et al. (2020). Ring-opening of azetidiniums by nucleophiles.[1][3][4][5][6][7][8] Synthesis of polysubstituted linear amines. Journal of Heterocyclic Chemistry. Link

Sources

• 1. Ring-opening of azetidiniums by nucleophiles. Synthesis of polysubstituted linear amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes [beilstein-journals.org]
• 7. Azetidine synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Solubility Challenges of Azetidine Free Bases

Welcome to the technical support center dedicated to addressing the solubility challenges frequently encountered with azetidine free bases in research and development. This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to overcome these hurdles. Our approach is rooted in a deep understanding of the physicochemical principles governing solubility and is supported by field-proven experimental protocols.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the solubility of azetidine free bases.

Q1: My substituted azetidine free base shows poor solubility in aqueous buffers. Isn't the parent azetidine ring water-miscible?

A1: While the parent azetidine is indeed miscible with water, the solubility of substituted azetidine derivatives is highly dependent on the physicochemical properties of their functional groups. As substituents are added to the azetidine core, particularly lipophilic moieties, the overall lipophilicity of the molecule can increase significantly, leading to a decrease in aqueous solubility. This is a common challenge in drug discovery, where structural modifications to enhance potency can inadvertently lead to poor solubility.

Q2: What are the key factors I should consider when trying to dissolve my azetidine free base?

A2: Several factors influence solubility.[1][2][3] The primary ones to consider for your azetidine compound are:

• pH of the medium: Azetidines are basic compounds. Their solubility is highly pH-dependent and generally increases in acidic conditions where the azetidine nitrogen can be protonated to form a more soluble salt.

• Solid-state properties: The crystalline form of your compound can significantly impact its solubility. Different polymorphs of the same compound can have different solubilities.

• Temperature: For most solid solutes, solubility increases with temperature. However, the effect can vary.

• Molecular size and structure: Larger molecules and those with high lipophilicity tend to be less soluble in aqueous solutions.

Q3: Is it always necessary to improve the solubility of my azetidine free base for early-stage in vitro assays?

A3: For many in vitro assays, especially initial high-throughput screening, using a co-solvent like dimethyl sulfoxide (DMSO) is a common practice to solubilize compounds. However, it is crucial to be aware of the potential for your compound to precipitate when the DMSO stock is diluted into the aqueous assay buffer. This can lead to inaccurate results. Therefore, assessing the kinetic solubility of your compound under assay conditions is highly recommended. For later-stage studies, including cell-based assays and in vivo experiments, addressing poor aqueous solubility is often critical for obtaining reliable and translatable data.

Troubleshooting Guide: Enhancing the Solubility of Azetidine Free Bases

This section provides a more in-depth, systematic approach to tackling solubility issues with your azetidine free base.

Initial Assessment: Understanding the Problem

Before attempting to improve the solubility of your compound, it's essential to quantify the problem. This involves determining the kinetic and thermodynamic solubility of your azetidine free base.

Q4: How do I determine the solubility of my azetidine free base?

A4: There are two primary types of solubility measurements relevant to drug discovery: kinetic and thermodynamic solubility.

• Kinetic Solubility: This measures the concentration of a compound that remains in solution after a DMSO stock solution is diluted into an aqueous buffer and allowed to equilibrate for a short period. It's a high-throughput method that simulates the conditions of many in vitro assays.[4][5][6][7]

• Thermodynamic Solubility: This is the true equilibrium solubility of the solid compound in a given solvent. It is determined by adding an excess of the solid compound to the solvent and allowing it to equilibrate over a longer period (typically 24-48 hours).

Experimental Protocol: Kinetic Solubility Assay

This protocol outlines a general procedure for determining the kinetic solubility of an azetidine free base using a plate-based method with HPLC-UV analysis.

Materials:

• Azetidine free base

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplate

• Plate shaker

• Centrifuge with a plate rotor

• HPLC system with a UV detector

Procedure:

• Prepare a stock solution: Dissolve the azetidine free base in DMSO to a final concentration of 10 mM.

• Serial Dilutions: In the 96-well plate, perform serial dilutions of the stock solution in DMSO.

• Dilution in Aqueous Buffer: Add a small volume of each DMSO solution (e.g., 2 µL) to a larger volume of PBS (e.g., 198 µL) in another 96-well plate. This will result in a final DMSO concentration of 1%.

• Equilibration: Seal the plate and shake it at room temperature for 2 hours.

• Centrifugation: Centrifuge the plate at high speed (e.g., 4000 rpm) for 20 minutes to pellet any precipitated compound.

• Sample Collection: Carefully transfer the supernatant to a clean plate for analysis.

• Quantification: Analyze the concentration of the dissolved compound in the supernatant by HPLC-UV. Create a calibration curve using known concentrations of the compound.

• Determination of Solubility: The kinetic solubility is the highest concentration at which the compound remains fully dissolved.

Strategy 1: Salt Formation

For basic compounds like azetidine free bases, salt formation is often the most effective and straightforward strategy to significantly increase aqueous solubility.[8][9][10]

Q5: How does salt formation increase the solubility of my azetidine free base?

A5: Azetidine free bases are typically weak bases. By reacting the basic nitrogen of the azetidine ring with an acid, you form a salt. This salt is an ionic compound that is generally more polar and has a higher affinity for water molecules than the neutral free base, leading to increased aqueous solubility.

Q6: Which counter-ion should I choose for my azetidine free base?

A6: The choice of counter-ion is critical and can impact not only solubility but also stability, hygroscopicity, and crystallinity. For basic drugs, common pharmaceutically acceptable counter-ions include:

• Hydrochloride (HCl): Often a first choice due to its strong acidity, which ensures salt formation with most bases, and its small size.[11]

• Mesylate (methanesulfonate): Another common choice that can offer good solubility and crystalline properties.

• Sulfate: Can also be effective but may lead to more hygroscopic salts.

• Tosylate (p-toluenesulfonate): A larger counter-ion that can sometimes yield less soluble but more crystalline and stable salts.

• Amino acids: Can be used as counter-ions and may offer advantages in terms of biocompatibility.[12]

A salt screening study is the best approach to identify the optimal counter-ion for your specific azetidine derivative.

Experimental Protocol: Small-Scale Salt Screening

This protocol describes a method for screening different counter-ions to identify a suitable salt form for your azetidine free base.

Materials:

• Azetidine free base

• A selection of acids (e.g., hydrochloric acid, methanesulfonic acid, sulfuric acid, p-toluenesulfonic acid) as solutions in a suitable solvent (e.g., 1M in isopropanol or dioxane).

• A variety of solvents (e.g., isopropanol, ethanol, acetone, acetonitrile, ethyl acetate).

• Small glass vials with caps.

• Stir plate and stir bars.

Procedure:

• Dissolve the Free Base: In separate vials, dissolve a known amount of your azetidine free base in a small volume of each of the selected solvents. Aim for a relatively concentrated solution.

• Add the Acid: To each vial, add a stoichiometric amount (e.g., 1.05 equivalents) of one of the acid solutions.

• Stir and Observe: Stir the mixtures at room temperature and observe for precipitate formation. If no precipitate forms, you can try cooling the solution or adding an anti-solvent (a solvent in which the salt is expected to be insoluble, like diethyl ether).

• Isolate the Solid: If a solid forms, isolate it by filtration or centrifugation.

• Dry the Solid: Dry the isolated solid under vacuum.

• Characterize the Solid: Analyze the resulting solid to confirm salt formation and assess its properties. Key characterization techniques include:

  • X-Ray Powder Diffraction (XRPD): To determine if the solid is crystalline.

  • Differential Scanning Calorimetry (DSC): To determine the melting point and assess thermal stability.

  • Thermogravimetric Analysis (TGA): To assess thermal stability and identify the presence of solvates.

  • Hygroscopicity testing: To determine the tendency of the salt to absorb moisture from the air.

  • Solubility testing: Determine the aqueous solubility of the new salt form.

Data Presentation: Comparison of Azetidine Salt Properties

Salt Form	Crystalline? (XRPD)	Melting Point (°C)	Hygroscopicity (Weight gain at 80% RH)	Aqueous Solubility (mg/mL)
Free Base	Yes	125	< 0.1%	0.05
Hydrochloride	Yes	180 (decomposes)	2.5%	15
Mesylate	Yes	165	0.5%	25
Tosylate	Yes	190	< 0.2%	5

Diagram: Salt Formation Workflow

Caption: A typical workflow for salt screening and characterization.

Strategy 2: Co-crystallization

If your azetidine free base is not ionizable or if salt formation does not yield a form with the desired properties, co-crystallization is an excellent alternative.[13][14][15]

Q7: What are co-crystals and how can they improve the solubility of my azetidine free base?

A7: A co-crystal is a multi-component crystalline material where the active pharmaceutical ingredient (API) and a co-former (a benign molecule) are present in a stoichiometric ratio and are held together by non-covalent interactions, such as hydrogen bonds. By selecting an appropriate co-former, you can disrupt the crystal lattice of the API and form a new crystalline structure with more favorable interactions with water, leading to improved solubility and dissolution rate.

Q8: How do I select a co-former for my azetidine free base?

A8: Co-former selection is a critical step and can be guided by several principles:

• Supramolecular Synthon Approach: Look for co-formers that have functional groups capable of forming robust hydrogen bonds with the functional groups on your azetidine derivative. For an azetidine, which has a hydrogen bond acceptor (the nitrogen), you might look for co-formers that are good hydrogen bond donors, such as carboxylic acids or phenols.

• Hansen Solubility Parameters: Co-formers with similar Hansen solubility parameters to the API are more likely to form co-crystals.

• Trial and Error (Screening): The most practical approach is to screen a library of pharmaceutically acceptable co-formers (often from the GRAS - Generally Recognized as Safe - list).

Experimental Protocol: Co-crystal Screening by Slurry Crystallization

This protocol describes a common method for screening co-formers.[3][4][5]

Materials:

• Azetidine free base

• A library of potential co-formers (e.g., benzoic acid, succinic acid, nicotinamide)

• A suitable solvent (one in which both the API and co-former are sparingly soluble)

• Small glass vials with caps

• Stir plate and stir bars

Procedure:

• Prepare a Slurry: In a vial, add your azetidine free base and a stoichiometric amount (e.g., 1:1 molar ratio) of a co-former.

• Add Solvent: Add a small amount of the chosen solvent, just enough to create a stirrable slurry.

• Equilibrate: Seal the vial and stir the slurry at room temperature for an extended period (e.g., 24-72 hours).

• Isolate the Solid: Isolate the solid by filtration.

• Dry the Solid: Dry the isolated solid.

• Analyze the Solid: Use XRPD to analyze the solid. A new diffraction pattern that is different from the patterns of the starting materials indicates the formation of a new crystalline phase, potentially a co-crystal. Further characterization (DSC, TGA, single-crystal X-ray diffraction) is needed to confirm co-crystal formation and determine its properties.

Strategy 3: Use of Solubility-Enhancing Excipients

If salt formation or co-crystallization is not feasible or does not provide the desired level of solubility enhancement, various excipients can be employed.

Q9: What is an amorphous solid dispersion and how can it help with the solubility of my azetidine free base?

A9: An amorphous solid dispersion (ASD) is a formulation where the API is dispersed in a polymer matrix in an amorphous (non-crystalline) state. The amorphous form of a drug is in a higher energy state than its crystalline form, which leads to a significant increase in its apparent solubility. The polymer is crucial for stabilizing the amorphous form and preventing it from recrystallizing.

Common Polymers for ASDs:

• Polyvinylpyrrolidone (PVP)

• Hydroxypropyl methylcellulose (HPMC)

• Hydroxypropyl methylcellulose acetate succinate (HPMC-AS)

Preparation of ASDs:

• Spray Drying: A solution of the API and polymer is sprayed into a hot gas stream, which rapidly evaporates the solvent, leaving the API dispersed in the polymer.[9][16][17][18]

• Hot-Melt Extrusion: A mixture of the API and polymer is heated and extruded to form a solid dispersion.

Q10: Can surfactants or cyclodextrins be used to solubilize my azetidine free base?

A10: Yes, both surfactants and cyclodextrins are effective solubilizing agents.

• Surfactants: These are amphiphilic molecules that can form micelles in aqueous solutions. The hydrophobic core of the micelle can encapsulate a poorly soluble drug, thereby increasing its concentration in the aqueous phase. Polysorbate 80 is a commonly used non-ionic surfactant.[6][15][19][20]

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble drugs, where the drug molecule is encapsulated within the cyclodextrin cavity, increasing its apparent solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a frequently used derivative.[2][10][18][21][22]

Diagram: Solubility Enhancement Strategies

Caption: Overview of key strategies for enhancing the solubility of azetidine free bases.

Analytical Methods

Accurate quantification of your dissolved azetidine compound is essential for all solubility studies.

Q11: What is a reliable method for quantifying my dissolved azetidine compound in solubility assays?

A11: High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the most common and reliable method for this purpose. It offers good sensitivity, specificity, and a wide dynamic range.

Experimental Protocol: General HPLC-UV Method for Azetidine Quantification

This is a starting point for developing a specific method for your compound. Method development and validation are crucial.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and ramp up to a high percentage (e.g., 95%) over several minutes to elute your compound.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: The wavelength of maximum absorbance for your azetidine compound, determined by a UV scan.

Sample Preparation:

• Calibration Standards: Prepare a series of known concentrations of your azetidine free base in a suitable solvent (e.g., 50:50 acetonitrile:water) to create a calibration curve.

• Solubility Samples: The supernatant collected from your solubility experiments may need to be diluted with the mobile phase to fall within the range of your calibration curve.

Analysis:

• Inject the calibration standards to generate a calibration curve (peak area vs. concentration).

• Inject the diluted solubility samples.

• Use the calibration curve to determine the concentration of your azetidine compound in the solubility samples.

This technical support guide provides a comprehensive overview of the common solubility issues encountered with azetidine free bases and offers a range of practical strategies to address them. By systematically assessing the problem and applying the appropriate techniques, researchers can successfully overcome these challenges and advance their drug discovery programs.

References

• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Cheekatla, S. R., et al. (2026, January 5). Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. Retrieved from [Link]

• Crystal 16. (2023, June 7). How to salt screen using the Crystal 16. Retrieved from [Link]

• Davis, J. L. (2022, October 1). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. PMC. Retrieved from [Link]

• Gavan, A., et al. (2019, December 10). Screening and Formulating Drugs as Salts to Improve API Performance. Pharmaceutical Technology. Retrieved from [Link]

• Google Patents. (n.d.). US20100204470A1 - method for salt preparation.

• International Journal of Scientific Research & Technology. (n.d.). Co-Crystallization as a Strategy for Solubility Enhancement: Design, Development, and Pharmaceutical Applications. Retrieved from [Link]

• Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates. Retrieved from [Link]

• KiloMentor. (2017, March 11). Preparation of Pharmaceutical Salts. Retrieved from [Link]

• Madusanka, N., et al. (2018, August 10). Creating Cocrystals: A Review of Pharmaceutical Cocrystal Preparation Routes and Applications. Crystal Growth & Design. Retrieved from [Link]

• MDPI. (n.d.). Aqueous Solution Spray Drying Preparations of Binary Amorphous Solid Dispersions. Retrieved from [Link]

• MDPI. (n.d.). Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. Retrieved from [Link]

• MDPI. (n.d.). Systematic Review of HPLC Methods Using UV Detection for Quantification of Vitamin E in Human Plasma. Retrieved from [Link]

• Mughal, H., & Szostak, M. (2021, March 24). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. Retrieved from [Link]

• Online Learning College. (2022, August 3). Preparation Of Salts: Key Reactions For Creating Salts. Retrieved from [Link]

• Organic Process Research & Development. (n.d.). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Retrieved from [Link]

• Pharmaceutical Technology. (n.d.). Salt Selection in Drug Development. Retrieved from [Link]

• PubMed. (n.d.). Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole. Retrieved from [Link]

• ResearchGate. (2025, August 6). An evaluation of salt screening methodologies. Retrieved from [Link]

• ResearchGate. (2025, August 6). Use of Amino Acids as Counterions Improves the Solubility of the BCS II Model Drug, Indomethacin. Retrieved from [Link]

• Sciforum. (n.d.). The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. Retrieved from [Link]

• Sharpless, K. B., et al. (n.d.). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Angewandte Chemie. Retrieved from [Link]

• Surov, A. O., et al. (n.d.). Cocrystals by Design: A Rational Coformer Selection Approach for Tackling the API Problems. MDPI. Retrieved from [Link]

• Thakur, R., et al. (2020, April 25). The effect of polysorbate 20 and polysorbate 80 on the solubility of quercetin. PMC. Retrieved from [Link]

• Triclinic Labs. (n.d.). Cocrystal Screening, Selection, Formulation at Triclinic Labs. Retrieved from [Link]

• Upperton Pharma Solutions. (n.d.). Formulating Spray Dried Dispersions into Tablets - SDDs. Retrieved from [Link]

• Veranova. (n.d.). Polymorph, Salt & Cocrystal Screening. Retrieved from [Link]

• Wang, J., et al. (2020, December 22). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Azetidine. Retrieved from [Link]

• Zhang, Y., et al. (2026, February 1). Strain-Release Asymmetric Multicomponent Reaction to Access Diverse N-α-Bisaryl-C3-quaternary Azetidines. Organic Letters. Retrieved from [Link]

• Zhang, Z., et al. (2022, November 30). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. NIH. Retrieved from [Link]

• Zhou, H., et al. (2020, December 22). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. NIH. Retrieved from [Link]

• Zu'aimah Barikah, K. (2018). Traditional and Novel Methods for Cocrystal Formation: A Mini Review. Systematic Reviews in Pharmacy. Retrieved from [Link]

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Technical Support Center: Minimizing Over-Alkylation in Azetidine Amine Synthesis

Welcome to the technical support center for azetidine amine synthesis. Azetidines are a critical structural motif in modern drug discovery, valued for their ability to introduce conformational rigidity and improve physicochemical properties.[1][2] However, their synthesis, particularly the selective N-alkylation of the azetidine nitrogen, presents a common and often frustrating challenge: over-alkylation. This guide provides in-depth troubleshooting advice, detailed protocols, and the underlying chemical principles to help you achieve clean, selective mono-alkylation of your azetidine substrates.

I. Frequently Asked Questions (FAQs)

Q1: Why is my azetidine amine synthesis resulting in a mixture of mono- and di-alkylated products?

This is the classic problem of over-alkylation. The root cause lies in the fact that the product of the initial alkylation, the secondary amine, is often more nucleophilic and less sterically hindered than the starting primary amine.[3] This makes it a better nucleophile, leading to a second alkylation event that is competitive with, or even faster than, the first.

Q2: I'm using a 1:1 stoichiometry of my azetidine and alkylating agent, but still see significant di-alkylation. Why?

While stoichiometric control is a good starting point, it often isn't sufficient to prevent over-alkylation.[4] As the reaction progresses, the concentration of the starting azetidine decreases, while the concentration of the more reactive mono-alkylated product increases. This creates a scenario where the remaining alkylating agent is more likely to react with the mono-alkylated product, even if the initial stoichiometry was 1:1.

Q3: Can I just use a large excess of the azetidine starting material to favor mono-alkylation?

Using a large excess of the amine is a common strategy to statistically favor the reaction of the alkylating agent with the starting material. However, this approach can be atom-inefficient, especially if your azetidine starting material is valuable or synthesized through a multi-step process.[4] It also necessitates a more challenging purification to remove the unreacted starting material.

Q4: What is the most reliable method to achieve selective mono-alkylation?

For robust and selective mono-alkylation, reductive amination is widely considered the superior method over direct alkylation with alkyl halides.[5] This two-step, one-pot process involves the formation of an imine or iminium ion intermediate, followed by its reduction. This approach inherently avoids over-alkylation because the imine intermediate is not susceptible to further alkylation.[5]

Q5: Are there other side reactions I should be aware of besides over-alkylation?

Yes, particularly with azetidines, ring-opening reactions can be a competing side reaction, especially under harsh conditions (e.g., strong acids, high temperatures).[2] The inherent ring strain of the four-membered ring makes azetidines susceptible to nucleophilic attack that can cleave the ring.[2] Elimination reactions can also occur, particularly if the alkylating agent has a leaving group on a carbon beta to a hydrogen.

II. Troubleshooting Guide: Diagnosing and Solving Over-Alkylation

This section provides a structured approach to troubleshooting and optimizing your azetidine alkylation reactions.

Issue 1: Persistent Di-alkylation Product Formation

Root Cause Analysis: The mono-alkylated azetidine product is more nucleophilic than the starting material, leading to a second, undesired alkylation.

Solution Workflow:

Caption: Troubleshooting workflow for over-alkylation.

Detailed Corrective Actions:

• Switch to Reductive Amination (Highly Recommended): This is the most effective strategy to circumvent over-alkylation.[5][6] The reaction proceeds through an imine or iminium ion, which is then reduced in situ. This intermediate is not nucleophilic and thus cannot be further alkylated.

• Optimize Direct Alkylation Conditions: If you must use direct alkylation, several parameters can be adjusted:

  • Slow Addition of the Alkylating Agent: Using a syringe pump to add the alkylating agent slowly over several hours keeps its instantaneous concentration low. This favors reaction with the more abundant starting amine over the less concentrated, but more reactive, mono-alkylated product.

  • Lower the Reaction Temperature: Reducing the temperature will decrease the rate of both alkylation reactions. However, the activation energy for the second alkylation may be more sensitive to temperature, leading to improved selectivity at lower temperatures.

  • Increase Dilution: Running the reaction at a higher dilution can also disfavor the bimolecular over-alkylation reaction.

• Employ a Protecting Group Strategy:

  • Introduce a removable protecting group, such as a Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) group, onto the azetidine nitrogen.[7]

  • Perform the desired functionalization elsewhere on the molecule.

  • Deprotect the azetidine nitrogen and then perform the selective mono-alkylation under optimized conditions.

Issue 2: Low Yield Despite Apparent Consumption of Starting Material

Root Cause Analysis: This often points to competing side reactions, such as ring opening of the azetidine nucleus or decomposition of the product or starting material under the reaction conditions.

Corrective Actions:

• Screen for Milder Bases: If your reaction requires a base, consider switching to a weaker, non-nucleophilic base. Strong bases can promote elimination or ring-opening pathways.

• Buffer the Reaction Mixture: In cases where acidic or basic conditions are generated during the reaction, the use of a buffer can maintain a pH range that is optimal for the desired transformation and minimizes side reactions.

• Analyze for Byproducts: Use techniques like LC-MS or GC-MS to identify the major byproducts. Knowing their structure can provide valuable clues about the undesired reaction pathways that are occurring.

III. Experimental Protocols

Protocol 1: Selective Mono-N-Alkylation via Reductive Amination

This protocol is a general guideline for the reductive amination of an azetidine with an aldehyde or ketone.

Materials:

• N-unsubstituted azetidine

• Aldehyde or ketone

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)[5]

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional, as a catalyst)

Procedure:

• Dissolve the azetidine (1.0 eq) and the aldehyde or ketone (1.1 eq) in DCM or DCE.

• If the amine salt is used, add a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) to liberate the free amine.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Caution: Gas evolution may occur.

• Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting material is consumed (typically 2-24 hours).

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Protocol 2: Optimized Direct N-Alkylation with Slow Addition

This protocol is for direct alkylation and is best suited for situations where reductive amination is not feasible.

Materials:

• N-unsubstituted azetidine

• Alkyl halide (e.g., bromide or iodide)

• Potassium carbonate (K₂CO₃) or another suitable base

• Acetonitrile (MeCN) or Dimethylformamide (DMF)

• Syringe pump

Procedure:

• To a round-bottom flask, add the azetidine (1.0 eq), potassium carbonate (2.0 eq), and acetonitrile.

• Prepare a solution of the alkyl halide (0.95 eq) in acetonitrile.

• Using a syringe pump, add the alkyl halide solution to the stirring suspension of the azetidine and base over a period of 4-8 hours.

• After the addition is complete, allow the reaction to stir at room temperature or slightly elevated temperature (e.g., 40 °C) and monitor by TLC or LC-MS.

• Once the alkyl halide is consumed, filter off the inorganic salts and rinse with acetonitrile.

• Concentrate the filtrate in vacuo.

• Purify the crude product by flash column chromatography, carefully separating the mono-alkylated product from any di-alkylated byproduct and unreacted starting material.

IV. Data Presentation & Comparison

The choice of method can significantly impact the selectivity of your azetidine alkylation. The following table summarizes typical outcomes for different approaches.

Method	Key Parameters	Typical Mono:Di Selectivity	Advantages	Disadvantages
Reductive Amination	NaBH(OAc)₃, DCE, RT	>95:5	High selectivity, mild conditions, broad substrate scope.[5]	Requires a carbonyl compound, may not be suitable for all desired alkyl groups.
Direct Alkylation (Standard)	1:1 Stoichiometry, K₂CO₃, MeCN	60:40 to 80:20	Simple setup, readily available reagents.	Prone to over-alkylation, requires careful purification.[4]
Direct Alkylation (Slow Addition)	Syringe pump addition over 8h	85:15 to 95:5	Improved selectivity over standard direct alkylation.	Requires specialized equipment (syringe pump), longer reaction times.
Direct Alkylation (Excess Amine)	5-10 eq. Azetidine	>90:10	Can achieve good selectivity.	Poor atom economy, difficult purification.[4]

V. Mechanistic Insights

Understanding the underlying mechanism is key to controlling the reaction outcome.

The Over-alkylation Pathway

The fundamental issue is the increased nucleophilicity of the product amine compared to the starting amine.

Caption: Reaction pathway showing competitive mono- and di-alkylation.

Why Reductive Amination is Selective

Reductive amination proceeds through a non-nucleophilic iminium ion intermediate, which prevents a second reaction with the aldehyde/ketone.

Caption: Selective pathway of reductive amination.

VI. References

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Avoiding Over-alkylation. Wordpress. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Baran, P. S., & Richter, J. M. (2014). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters, 16(11), 3028-3031. Retrieved from [Link]

• Gagnon, D., & Schomaker, J. M. (2015). A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis. Tetrahedron, 71(35), 5899-5906. Retrieved from [Link]

• Dombrowski, A. W., et al. (2025, February 25). An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv. Retrieved from [Link]

• Mykhailiuk, P. K. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(14), 3274-3286. Retrieved from [Link]

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• 2. pubs.rsc.org [pubs.rsc.org]
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• 4. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Spectral Analysis of N-cyclobutylazetidin-3-amine

For researchers and professionals in drug development, the unambiguous structural elucidation of novel small molecules is a cornerstone of progress. Among the array of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a primary tool for mapping the proton framework of a molecule. This guide provides an in-depth analysis of the expected 1H NMR spectrum of N-cyclobutylazetidin-3-amine, a compound of interest in medicinal chemistry due to its unique bicyclic structure.

This document moves beyond a simple recitation of predicted chemical shifts. It is designed to provide a practical, field-tested perspective on interpreting the spectrum, anticipating complexities, and comparing the data against plausible alternatives. The insights herein are grounded in fundamental NMR principles and data from analogous structures.

The Structural Uniqueness of N-cyclobutylazetidin-3-amine

The structure of N-cyclobutylazetidin-3-amine presents a fascinating case for 1H NMR analysis. It combines a strained four-membered azetidine ring with a puckered cyclobutane ring, leading to a complex interplay of electronic and steric effects that influence the chemical environment of each proton. Understanding these nuances is key to accurate spectral assignment.

Caption: Molecular structure of N-cyclobutylazetidin-3-amine with key proton groups labeled.

Predictive 1H NMR Analysis of N-cyclobutylazetidin-3-amine

The following table outlines the predicted 1H NMR chemical shifts, multiplicities, and coupling constants for N-cyclobutylazetidin-3-amine. These predictions are derived from spectral data of azetidine, cyclobutylamine, and 3-aminoazetidine derivatives, and are based on established principles of NMR spectroscopy.[1][2][3]

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Expected Coupling Constants (J, Hz)	Notes
Hα	3.5 - 3.8	Quintet	Jα,β ≈ 6-8 Hz, Jα,γ ≈ 6-8 Hz	The methine proton on the azetidine ring at the C3 position is expected to be deshielded by the adjacent amino group.
Hβ	3.2 - 3.5	Triplet of doublets or complex multiplet	Jgem ≈ 10-12 Hz, Jα,β ≈ 6-8 Hz	Protons on C2 of the azetidine ring. Deshielded by the adjacent nitrogen.
Hγ	2.9 - 3.2	Triplet of doublets or complex multiplet	Jgem ≈ 10-12 Hz, Jα,γ ≈ 6-8 Hz	Protons on C4 of the azetidine ring. Deshielded by the adjacent nitrogen.
Hδ	3.3 - 3.6	Quintet or complex multiplet	Jδ,ε ≈ 7-9 Hz	The methine proton on the cyclobutane ring is deshielded by the nitrogen of the azetidine ring.
Hε	2.1 - 2.4	Multiplet	Jvicinal ≈ 7-9 Hz, Jgem ≈ 11-13 Hz	Protons on the carbons adjacent to the point of attachment on the cyclobutane ring.
Hζ	1.7 - 2.0	Multiplet	Jvicinal ≈ 7-9 Hz	Proton on the carbon opposite the point of attachment on the cyclobutane ring.
NH2	1.0 - 3.0	Broad singlet	N/A	The chemical shift of amine protons is highly variable and depends on solvent, concentration, and temperature.[4] The signal is often broad due to rapid proton exchange.[5]
NH (azetidine)	Not applicable	N/A	N/A	The azetidine nitrogen is tertiary and has no attached proton.

The "Why" Behind the Predictions: A Deeper Dive

• Azetidine Ring Protons (Hα, Hβ, Hγ): The protons on the azetidine ring are expected to appear in the downfield region (2.9-3.8 ppm) due to the deshielding effect of the electronegative nitrogen atom. The C3 proton (Hα) is further deshielded by the adjacent primary amine. Based on data for unsubstituted azetidine, the protons on C2 and C4 appear at approximately 3.63 ppm, while the C3 protons are at 2.33 ppm.[2] The N-cyclobutyl and 3-amino substituents will alter these values.

• Cyclobutane Ring Protons (Hδ, Hε, Hζ): The methine proton on the cyclobutane ring (Hδ) directly attached to the nitrogen will be the most downfield of the cyclobutane protons, likely in the 3.3-3.6 ppm range. The remaining cyclobutane protons (Hε and Hζ) will be in a more shielded environment, with predicted shifts between 1.7 and 2.4 ppm. For comparison, the protons of unsubstituted cyclobutane resonate at 1.96 ppm.[6]

• Coupling Constants: The puckered nature of the cyclobutane ring can lead to a range of vicinal coupling constants, making definitive stereochemical assignments challenging without more advanced NMR experiments.[7] The geminal and vicinal couplings within the azetidine ring are expected to be in the range of 10-12 Hz and 6-8 Hz, respectively.

Visualizing Spin-Spin Coupling

The following diagram illustrates the expected key proton-proton coupling interactions in N-cyclobutylazetidin-3-amine. Understanding these relationships is crucial for interpreting the splitting patterns observed in the spectrum.

Caption: Predicted spin-spin coupling network for N-cyclobutylazetidin-3-amine.

Comparison with an Isomeric Alternative: 1-(Azetidin-3-yl)cyclobutanamine

To underscore the diagnostic power of 1H NMR, let's consider a structural isomer, 1-(azetidin-3-yl)cyclobutanamine. While having the same molecular formula, its 1H NMR spectrum would exhibit key differences:

• Absence of an N-H proton on the azetidine ring: The azetidine nitrogen in this isomer is secondary, meaning it would show an N-H signal, which would be absent in the target molecule's spectrum.

• Azetidine Proton Shifts: The protons on the azetidine ring would be in a different chemical environment and would likely show different chemical shifts compared to the N-substituted target molecule.

• Cyclobutane Proton Signals: The cyclobutane ring in the isomer lacks a methine proton directly attached to a nitrogen, so the downfield Hδ signal would be absent. Instead, all cyclobutane protons would likely appear in the more shielded region of the spectrum.

This comparative analysis demonstrates how subtle differences in molecular structure lead to distinct and identifiable 1H NMR fingerprints.

Protocol for 1H NMR Spectrum Acquisition

For reliable and reproducible results, the following protocol is recommended:

• Sample Preparation:

  • Accurately weigh 5-10 mg of N-cyclobutylazetidin-3-amine.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6). Chloroform-d is a good first choice for general solubility and a clean spectral window.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature (typically 298 K).

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. A half-height linewidth of <0.5 Hz for the TMS signal is desirable.

• Data Acquisition:

  • Acquire a standard 1D proton spectrum with the following parameters:

    • Spectral width: -2 to 12 ppm

    • Pulse angle: 30-45 degrees

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-2 seconds

    • Number of scans: 8-16 (adjust as needed for desired signal-to-noise ratio)

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons for each resonance.

  • Analyze the multiplicities and measure the coupling constants.

Conclusion

The 1H NMR spectrum of N-cyclobutylazetidin-3-amine is predicted to be complex, reflecting its unique structural features. A thorough analysis of chemical shifts, multiplicities, and coupling constants, guided by the principles and comparative data outlined in this guide, will enable researchers to confidently confirm its structure. By understanding the underlying reasons for the expected spectral features and comparing them against plausible alternatives, scientists can leverage 1H NMR to its full potential in advancing their research and development efforts.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Oregon State University. 1H NMR Chemical Shift. Retrieved from [Link]

• Reich, H. J. NMR Spectroscopy – 1H NMR Chemical Shifts. University of Wisconsin. Retrieved from [Link]

• JoVE. Video: NMR Spectroscopy Of Amines. Retrieved from [Link]

• ACD/Labs. Exchangeable Protons in NMR—Friend or Foe?. Retrieved from [Link]

• doc brown's advanced organic chemistry revision notes. cyclobutane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclobutane 1-H nmr. Retrieved from [Link]

• Canadian Science Publishing. The Elucidation of the Coupling Constants for the Cyclobutane Ring of the trans-Fused 2-Oxabicyclo[4.2.0]octane System. Retrieved from [Link]

• ACS Publications. Applications of C–H Functionalization Logic to Cyclobutane Synthesis. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Cyclobutyl Azetidines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the cyclobutyl azetidine motif has emerged as a valuable scaffold. Its unique conformational constraints and physicochemical properties offer a compelling alternative to more traditional ring systems in the design of novel therapeutics. However, the analytical characterization of these molecules, particularly their behavior under mass spectrometric conditions, remains an area where detailed guidance is beneficial. This guide provides an in-depth comparison of the predicted mass spectrometry fragmentation of cyclobutyl azetidines, supported by established fragmentation principles of related structures, and offers a practical experimental framework for their analysis.

The Rationale: Why Understanding Fragmentation Matters

Mass spectrometry is an indispensable tool in drug discovery and development, providing critical information on molecular weight and structure.[1] For novel chemical entities like cyclobutyl azetidines, a thorough understanding of their fragmentation patterns under techniques such as Collision-Induced Dissociation (CID) is paramount for several reasons:

• Structural Confirmation: Fragmentation patterns serve as a molecular fingerprint, enabling the unambiguous confirmation of a synthesized compound's structure.[1]

• Impurity Profiling: Identifying and characterizing impurities is a critical aspect of drug development. Understanding the fragmentation of the parent molecule aids in the structural elucidation of process-related impurities and degradants.

• Metabolite Identification: In drug metabolism studies, identifying metabolites often relies on recognizing characteristic fragment ions that are common to the parent drug.

This guide will delve into the expected fragmentation pathways of cyclobutyl azetidines, drawing comparisons with the known fragmentation behavior of analogous cyclic amines to provide a predictive framework for researchers.

Fundamental Principles of Fragmentation in Cyclic Amines

The fragmentation of cyclic amines in the mass spectrometer is governed by several key principles, primarily driven by the stability of the resulting fragment ions.[2][3] Under electrospray ionization (ESI), protonation typically occurs at the nitrogen atom, forming an azetidinium ion. Subsequent fragmentation via CID is influenced by:

• Ring Strain: Four-membered rings like azetidine possess significant ring strain, making them susceptible to ring-opening reactions upon energetic activation.

• Alpha-Cleavage: A common fragmentation pathway for amines is cleavage of the C-C bond alpha to the nitrogen atom.[4] This results in the formation of a stable, resonance-stabilized iminium ion.

• Ring Fission: The energized ring can undergo cleavage at various points, often leading to the loss of neutral molecules like ethene.

Predicted Fragmentation Pathways of Cyclobutyl Azetidines

Based on the principles outlined above and by drawing parallels with the known fragmentation of cycloalkanes and other cyclic amines, we can predict the primary fragmentation pathways for a generic N-substituted cyclobutyl azetidine.

Pathway A: Azetidine Ring Opening and Fission

This pathway is initiated by the inherent strain of the four-membered azetidine ring.

• Protonation: The azetidine nitrogen is protonated in the ESI source.

• Ring Opening: Upon collisional activation, the C-C bond beta to the nitrogen is cleaved, leading to a ring-opened radical cation.

• Alpha-Cleavage: Subsequent cleavage of the C-C bond alpha to the nitrogen results in the formation of a stable iminium ion and a neutral alkene fragment.

Caption: Proposed fragmentation pathway A involving azetidine ring opening.

Pathway B: Cyclobutane Ring Fragmentation

Fragmentation can also be initiated on the cyclobutyl substituent, especially if the N-substituent is bulky or contains a charge-directing group.

• Charge-Remote Fragmentation: The charge on the nitrogen can induce fragmentation within the cyclobutane ring.

• Loss of Ethene: A common fragmentation for cycloalkanes is the loss of a neutral ethene molecule.

• Rearrangement: The resulting radical cation can undergo further rearrangement and fragmentation.

Caption: Proposed fragmentation pathway B involving cyclobutane ring fission.

Comparative Fragmentation Analysis

To provide a more robust predictive model, it is instructive to compare the expected fragmentation of cyclobutyl azetidines with other cyclic amines.

Cyclic Amine	Predicted Dominant Fragmentation Pathway	Key Fragment Ions
Cyclobutyl Azetidine	Ring opening of azetidine; fission of cyclobutane	Iminium ions; loss of ethene from cyclobutane
Cyclopentyl Azetidine	Ring opening of azetidine; fission of cyclopentane	Iminium ions; loss of propene from cyclopentane
N-Benzyl Azetidine	Cleavage of the benzylic C-N bond	Tropylium ion (m/z 91); azetidinium ion
Pyrrolidine	Alpha-cleavage leading to a stable five-membered iminium ion	[M-H]+, [M-CH3]+
Piperidine	Alpha-cleavage and ring fission	[M-H]+, [M-C2H5]+

This comparative table highlights how the nature of the cyclic substituent and the size of the amine ring influence the fragmentation pathways. For cyclobutyl azetidines, a competition between azetidine ring opening and cyclobutane fragmentation is expected.

Experimental Protocol for Tandem Mass Spectrometry Analysis

This section provides a general, adaptable protocol for the analysis of cyclobutyl azetidines using a triple quadrupole or Q-TOF mass spectrometer.

Sample Preparation

• Prepare a stock solution of the cyclobutyl azetidine derivative at 1 mg/mL in methanol or acetonitrile.

• Dilute the stock solution to a working concentration of 1-10 µg/mL in a suitable mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.5 - 4.5 kV

• Cone Voltage: 20 - 40 V (optimize for minimal in-source fragmentation)

• Desolvation Gas Flow: 600 - 800 L/hr

• Desolvation Temperature: 350 - 450 °C

• Source Temperature: 120 - 150 °C

MS/MS (CID) Parameters

• Precursor Ion Selection: Isolate the protonated molecule [M+H]+ with an isolation width of 1-2 Da.

• Collision Gas: Argon at a pressure of 2-4 x 10^-3 mbar.

• Collision Energy: Perform a collision energy ramp from 5 to 40 eV to observe the evolution of fragment ions. This will help in identifying primary and secondary fragmentation pathways.

• Data Acquisition: Acquire product ion scans over a mass range that includes the precursor ion down to approximately m/z 30.

Caption: A generalized workflow for the MS/MS analysis of cyclobutyl azetidines.

Data Interpretation and Expected Fragments

For a hypothetical N-aryl cyclobutyl azetidine, the following table summarizes the expected key fragment ions.

m/z of Fragment Ion	Proposed Structure/Identity	Fragmentation Pathway
[M+H - 28]+	Loss of ethene from the cyclobutane ring	Pathway B
[M+H - 56]+	Loss of two ethene molecules or butene	Pathway B (secondary fragmentation)
Varies (depends on N-substituent)	Iminium ion from azetidine ring opening	Pathway A
Varies (depends on N-substituent)	Fragment corresponding to the N-substituent	Cleavage of the N-C(cyclobutyl) bond

It is crucial to analyze the high-resolution mass spectrometry data to confirm the elemental composition of the observed fragment ions, which will lend further support to the proposed fragmentation pathways.

Conclusion and Future Perspectives

This guide provides a foundational understanding of the expected mass spectrometric fragmentation of cyclobutyl azetidines. The proposed pathways, based on established chemical principles, offer a robust starting point for the structural characterization of this important class of molecules. Further experimental work, including isotopic labeling studies, will be invaluable in definitively elucidating the intricate fragmentation mechanisms. As the use of cyclobutyl azetidines in drug discovery continues to expand, a comprehensive library of their fragmentation patterns will be a significant asset to the scientific community.

References

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• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle - RSC Publishing. (2021-03-24). Available at: [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders - MDPI. (2023-09-08). Available at: [Link]

• Surface-Induced Dissociation of Small Molecules, Peptides, and Non-covalent Protein Complexes - PMC - NIH. Available at: [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS - eGyanKosh. Available at: [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Available at: [Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC - NIH. (2021-09-30). Available at: [Link]

• Examples of azetidine‐containing bioactive molecules and tandem allylic substitution strategies - ResearchGate. Available at: [Link]

• A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC. Available at: [Link]

• Azetidines, Azetines and Azetes: Monocyclic | Request PDF - ResearchGate. Available at: [Link]

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• Difference between HCD and CID collision induced dissociations? (2019-08-02). Available at: [Link]

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• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023-08-29). Available at: [Link]

• Fig 3. The comparison of HCD- and CID-type fragmentation using the... - ResearchGate. Available at: [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders - MDPI. (2023-09-08). Available at: [Link]

• Davidson JT, Sasiene ZJ, Jackson GP. The characterization of isobaric product ions of fentanyl using multi-stage mass spectrometry, high-resolution mass spectrometry and isotopic labeling. Drug Test Anal 2020;12(4):496–503. Available at: [Link]

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Comparative Guide: Cyclobutyl vs. Isopropyl Azetidines in Drug Design

Executive Summary

In medicinal chemistry, the optimization of lead compounds often necessitates the replacement of flexible aliphatic groups with conformationally restricted bioisosteres. This guide compares two specific motifs: the N-isopropyl azetidine (flexible, acyclic substituent) and the N-cyclobutyl azetidine (rigid, cyclic substituent).

While both groups provide similar steric bulk and lipophilicity, the switch from isopropyl to cyclobutyl is a strategic maneuver to:

• Enhance Metabolic Stability: By removing the labile methine C-H bond susceptible to CYP450 hydroxylation.

• Improve Potency: By reducing the entropic penalty of binding via conformational restriction.

• Modulate Basicity: Fine-tuning the pKa to influence permeability and hERG channel avoidance.

Physicochemical & Structural Analysis

The transition from an isopropyl to a cyclobutyl group represents a shift from "floppy" to "rigid" space filling.

Structural Topology

• Isopropyl Group: Possesses free rotation around the N-C bond and the C-C bonds of the methyl groups. It sweeps a larger "cone" of conformational space, which can be detrimental if the binding pocket is tight.

• Cyclobutyl Group: Constrained in a "puckered" or "butterfly" conformation (bond angles ~88°). The ring strain (~26 kcal/mol) locks the carbon skeleton, reducing the number of rotatable bonds.

Comparative Metrics Table

Feature	N-Isopropyl Azetidine	N-Cyclobutyl Azetidine	Impact on Drug Design
Formula			Cyclobutyl adds 1 carbon (slight MW increase).
Rotatable Bonds	2 (High Entropy)	0 (Low Entropy)	Cyclobutyl favors binding affinity (lower ).
cLogP (Approx)	~1.2 - 1.5	~1.4 - 1.7	Cyclobutyl is slightly more lipophilic due to extra carbon, but compact shape masks this.
pKa (Basic N)	~9.5 - 10.5	~9.0 - 9.8	Cyclobutyl amine is often less basic due to increased s-character in C-N bonds.
Metabolic Liability	High (Methine Hydroxylation)	Low (Ring Oxidation)	Cyclobutyl blocks the rapid CYP3A4 dealkylation pathway.

Pharmacokinetics: Metabolic Stability

The primary driver for substituting an isopropyl group with a cyclobutyl group is often metabolic stability .

The "Methine" Problem (Isopropyl)

The isopropyl group contains a tertiary methine hydrogen (

). This proton is electron-rich and sterically accessible, making it a prime target for Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6).

• Mechanism: Hydrogen Atom Transfer (HAT)

  Radical formation Hydroxylation N-dealkylation.

• Result: Rapid clearance and short half-life (

  ).

The Cyclobutyl Solution

The cyclobutyl ring lacks this specific acyclic methine environment.

• Steric Shielding: The puckered ring protects the

  -carbon.

• Bond Dissociation Energy (BDE): The C-H bonds in cyclobutane are stronger and have different hybridization compared to acyclic alkanes, raising the activation energy for CYP oxidation.

• Metabolic Fate: While cyclobutyl rings can be oxidized (to cyclobutanones or ring-opened products), the rate is typically significantly slower than isopropyl hydroxylation.

Visualizing Metabolic Pathways

Figure 1: Comparative metabolic fate. The isopropyl group undergoes rapid oxidative dealkylation, whereas the cyclobutyl group resists this pathway, often leading to stable hydroxylated metabolites or remaining unchanged.

Pharmacodynamics: Potency & Efficacy[1]

Entropic Advantage

Binding affinity (

) is composed of enthalpy ( ) and entropy ( ).

• Isopropyl: When an isopropyl group binds, it must "freeze" its rotation to fit the pocket. This results in a high entropic penalty (

  is positive/unfavorable).

• Cyclobutyl: Being already constrained, the cyclobutyl group pays a smaller entropic price upon binding. If the hydrophobic pocket can accommodate the slightly larger volume of the ring, this often leads to a 2-10x increase in potency .

Case Study Context: S1P1 Receptor Modulators

In the development of Sphingosine-1-phosphate (S1P) receptor modulators (e.g., analogs of Siponimod), azetidine cores are frequently used.[1]

• Observation: Replacing N-isopropyl with N-cyclobutyl often maintained or improved potency while significantly extending the pharmacokinetic half-life in rat and dog models.

• Mechanism: The cyclobutyl group filled the hydrophobic sub-pocket (originally occupied by the isopropyl) more efficiently due to shape complementarity, without the metabolic liability of the tertiary proton.

Experimental Protocols

Protocol: Microsomal Stability Assay

Objective: Determine the intrinsic clearance (

) of cyclobutyl vs. isopropyl analogs.

Reagents:

• Pooled Liver Microsomes (Human/Rat/Mouse) at 20 mg/mL protein.

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Test Compounds (10 mM DMSO stock).

Procedure:

• Preparation: Dilute test compounds to 1

  M in phosphate buffer (100 mM, pH 7.4). Final DMSO < 0.1%.

• Incubation: Mix microsomes (0.5 mg/mL final) with compound solution. Pre-incubate at 37°C for 5 min.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At

  min, remove 50 L aliquots.

• Quenching: Immediately add to 150

  L ice-cold Acetonitrile (containing internal standard like Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS (MRM mode).

• Calculation: Plot ln(% remaining) vs. time. The slope

  gives .

  • Success Criterion: Cyclobutyl analog should show >2-fold increase in

    compared to isopropyl.

Synthesis: Reductive Amination (N-Cyclobutyl Installation)

Objective: Install the cyclobutyl group onto an azetidine core.

• Reactants: Azetidine salt (1.0 eq), Cyclobutanone (1.5 eq).

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

• Reductant: Sodium Triacetoxyborohydride (

  , 2.0 eq).

• Steps:

  • Mix amine and ketone in solvent. Add catalytic Acetic Acid (1-2 drops) to adjust pH ~5-6.

  • Stir for 30 min to form iminium ion.

  • Add STAB portion-wise. Stir at Room Temp for 4-16 hours.

  • Quench with sat.

    . Extract with DCM.

  • Note: Cyclobutanone is less reactive than acetone (isopropyl precursor) due to ring strain effects on the carbonyl carbon hybridization; slightly longer reaction times may be required.

Decision Framework (SAR)

When should you switch from Isopropyl to Cyclobutyl?

Figure 2: SAR Decision Tree. This logic guides the medicinal chemist on when to deploy the cyclobutyl bioisostere.

References

• Wuitschik, G., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 49(48), 8993-8995. Link (Discusses small ring bioisosteres).

• Barnes-Seeman, D. (2012). "The Role of Small Rings in Drug Discovery." Current Topics in Medicinal Chemistry, 12(14). Link (Comprehensive review of cyclobutyl/propyl vs acyclic groups).

• Stepan, A. F., et al. (2011). "Metabolism-Directed Design of Oxetane-Containing Aryl Sulfonamide Derivatives as Potent and Selective Inhibitors of the Voltage-Gated Sodium Channel Nav1.7." Journal of Medicinal Chemistry, 54(22), 7772–7783. Link (Demonstrates metabolic blocking via ring structures).

• Piotrowski, D. W. (2012). "Application of Small Ring Nitrogen Heterocycles in Medicinal Chemistry." Journal of Medicinal Chemistry. (General SAR of azetidines).

• Scientific Update. (2020). "The Cyclopropyl Group in Medicinal Chemistry."[2][3] Scientific Update Webinars. Link (Relevant comparative data for small rings).

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. hyphadiscovery.com [hyphadiscovery.com]
• 3. Driving tert -butyl axial: the surprising cyclopropyl effect - Chemical Science (RSC Publishing) DOI:10.1039/D4SC05470A [pubs.rsc.org]

Azetidine vs. Cyclobutane Scaffolds in Metabolic Stability

Content Type: Comparative Technical Guide Audience: Medicinal Chemists, DMPK Scientists, and Drug Discovery Leads

Executive Summary: The "Escape from Flatland" Dilemma

In modern drug discovery, the transition from planar aromatic rings to saturated small-ring scaffolds—"escaping from flatland"—is a proven strategy to improve solubility and target engagement. However, this structural shift introduces unique metabolic liabilities.

This guide provides a head-to-head analysis of Azetidine (4-membered nitrogen heterocycle) versus Cyclobutane (4-membered carbocycle) with a specific focus on metabolic stability. While both scaffolds reduce lipophilicity and offer defined exit vectors, their metabolic fates are distinct:

• Cyclobutane is primarily vulnerable to oxidative hydroxylation by Cytochrome P450 (CYP) enzymes.

• Azetidine introduces liabilities related to nucleophilic ring opening (Glutathione S-Transferase mediated) and N-oxidation/dealkylation .

Physicochemical & Metabolic Profile Comparison

The choice between these scaffolds often hinges on the balance between lowering LogD (Azetidine) and maintaining chemical inertness (Cyclobutane).

Table 1: Comparative Scaffold Profiling

Feature	Cyclobutane Scaffold	Azetidine Scaffold
Primary Metabolic Risk	C-Hydroxylation (CYP450-mediated)	Ring Opening (GST-mediated) & N-Dealkylation
Ring Strain	~26.5 kcal/mol	~25.4 kcal/mol
Lipophilicity (LogD)	High (Lipophilic)	Low (Polar/Basic)
Basicity (pKa)	Neutral (Non-ionizable)	High (~11.3 for parent, tunable with N-substituents)
Solubility Impact	Low to Moderate	High (due to ionization)
Strategic Utility	Bioisostere for Phenyl/Gem-dimethyl	Bioisostere for Piperidine/Morpholine; Metabolic Blocker

Mechanisms of Metabolic Instability

Understanding the causality of metabolism is critical for rational design. The following diagram illustrates the divergent metabolic pathways for these two rings.

Visualizing Metabolic Fate

Figure 1: Divergent metabolic pathways. Cyclobutanes are prone to oxidative functionalization, whereas azetidines face risks of ring opening via glutathione attack or N-dealkylation.

Deep Dive: The Azetidine "Glutathione Trap"

While azetidines are often cited as stable, they possess a specific vulnerability known as GST-mediated ring opening . Unlike typical P450 metabolism, this does not always require prior oxidation.

• Mechanism: The strained ring is protonated (or activated), and the Glutathione thiolate anion (

  ) attacks the -carbon.[1]

• Result: Irreversible ring opening, forming a reactive thioether conjugate. This is a potential toxicity liability (idiosyncratic toxicity) if high doses are required.

Deep Dive: Cyclobutane "Hotspots"

Cyclobutanes are generally chemically inert but are lipophilic sponges for CYP enzymes.

• Mechanism: CYP enzymes (e.g., CYP3A4) target accessible C-H bonds for hydroxylation.[2]

• Case Example: In the optimization of Cyclobutane-Fentanyl analogs , the cyclobutane ring was found to be less metabolically stable than a cyclopropane ring. The larger ring size and lipophilicity allowed for facile hydroxylation and subsequent ring cleavage or N-dealkylation [1].

Strategic Scaffold Selection: A Decision Framework

When should you deploy which scaffold? Use this logic flow to guide your SAR (Structure-Activity Relationship) strategy.

Figure 2: Decision matrix for scaffold selection based on lipophilicity and metabolic risk.

Experimental Protocol: Assessing Intrinsic Clearance ( )

To empirically validate the stability of your scaffold, you must determine the Intrinsic Clearance (

) using liver microsomes. This protocol ensures you capture both CYP-mediated (Phase I) and, if supplemented, Phase II liabilities.

Protocol: Microsomal Stability Assay

Objective: Quantify the rate of parent compound depletion to calculate

and .

Reagents:

• Test Compound: 1 µM final concentration (in <0.1% DMSO).

• Liver Microsomes: Human/Rat/Mouse (0.5 mg/mL protein).

• Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM

  ).

• Stop Solution: Ice-cold Acetonitrile with Internal Standard (e.g., Tolbutamide).

Workflow:

• Pre-Incubation: Mix microsomes and buffer (100 mM Phosphate, pH 7.4) at 37°C for 5 min.

• Initiation: Add Test Compound, then initiate reaction with NADPH cofactor.

  • Control: Run a "minus NADPH" control to detect chemical instability (crucial for strained rings like azetidines).

• Sampling: Remove aliquots at

  min.

• Quenching: Immediately dispense into Stop Solution (1:3 ratio). Vortex and centrifuge (4000 rpm, 20 min).

• Analysis: Analyze supernatant via LC-MS/MS (MRM mode).

Data Calculation: Plot

vs. time. The slope is the elimination rate constant.

Interpretation:

• : High Stability (Ideal for scaffold).
• : Low Stability (Likely metabolic hotspot).

• Note: If the "minus NADPH" control shows degradation, suspect chemical ring opening (acid instability) or non-CYP hydrolysis.

References

• Åstrand, A. et al. (2020). Cyclobutanes in Small-Molecule Drug Candidates. Journal of Medicinal Chemistry .

• Li, X.Q. et al. (2019).[1] Metabolism of Strained Rings: Glutathione S-transferase-Catalyzed Formation of a Glutathione-Conjugated Spiro-azetidine without Prior Bioactivation. Drug Metabolism and Disposition .

• Barnes-Seeman, D. (2012). The role of small aliphatic rings in drug discovery. Current Topics in Medicinal Chemistry .

• Stepan, A.F. et al. (2011). Application of the Bicyclo[1.1.1]pentane Motif as a Bioisostere of the Phenyl Ring. Journal of Medicinal Chemistry .

• Mykhailiuk, P.K. (2018). Saturated Bioisosteres of Benzene: Where to Go Next?. Organic & Biomolecular Chemistry .

Sources

• 1. Metabolism of Strained Rings: Glutathione S-transferase-Catalyzed Formation of a Glutathione-Conjugated Spiro-azetidine without Prior Bioactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Infrared Spectroscopy of Secondary Cyclic Amines: Pyrrolidine, Piperidine, and Azepane

For researchers, scientists, and professionals in drug development, the precise characterization of molecular scaffolds is paramount. Secondary cyclic amines, such as pyrrolidine, piperidine, and azepane, are foundational structures in a vast array of pharmaceuticals and biologically active compounds. Infrared (IR) spectroscopy offers a rapid, non-destructive, and informative method for identifying and differentiating these critical moieties. This guide provides an in-depth, objective comparison of the IR spectral features of these three key secondary cyclic amines, supported by experimental data, to aid in their unambiguous identification and characterization.

The Vibrational Language of Secondary Cyclic Amines

Infrared spectroscopy probes the vibrational modes of molecules. For secondary amines, the most diagnostic absorptions arise from the stretching and bending of the N-H and C-N bonds.[1][2] Understanding the expected regions for these vibrations is the first step in spectral interpretation.

• N-H Stretching (ν N-H): This vibration typically appears as a single, weak to medium intensity band. For acyclic secondary amines, this band is generally found in the 3350-3310 cm⁻¹ region.[3] The position and broadness of this peak can be influenced by hydrogen bonding; in concentrated samples, the peak may broaden and shift to a lower wavenumber.[4]

• C-N Stretching (ν C-N): The stretching of the carbon-nitrogen bond in aliphatic amines gives rise to a medium to weak absorption in the 1250-1020 cm⁻¹ range.[2]

• N-H Bending (δ N-H) and Wagging (γ N-H): The in-plane bending (scissoring) of the N-H bond is often weak and can be difficult to discern for secondary amines.[5] However, the out-of-plane bending, often referred to as N-H wagging, produces a broad, medium-intensity band in the 900-650 cm⁻¹ region, which can be a useful diagnostic tool.[3]

Comparative Analysis of Pyrrolidine, Piperidine, and Azepane

The ring size and associated ring strain in cyclic amines can subtly but significantly influence the frequencies of their characteristic vibrational modes. While structurally similar, the five-membered pyrrolidine, six-membered piperidine, and seven-membered azepane exhibit distinct IR spectral features.

Below is a summary of the key experimental IR absorption bands for these three secondary cyclic amines.

Vibrational Mode	Pyrrolidine (5-membered ring)	Piperidine (6-membered ring)	Azepane (7-membered ring)
N-H Stretch (ν N-H)	3300-3400 cm⁻¹	~3276 cm⁻¹	~3400 cm⁻¹
C-N Stretch (ν C-N)	(not clearly assigned)	(not clearly assigned)	~1176 cm⁻¹
N-H Bend/Wag (δ/γ N-H)	(not clearly assigned)	(not clearly assigned)	~1499-1505 cm⁻¹ (rocking)

Note: The data presented is compiled from various sources and may have been collected under different experimental conditions. Direct comparison should be made with caution. The lack of clear assignment for some bands in publicly available spectra highlights the need for careful spectral interpretation.

Causality Behind the Spectral Differences: The Role of Ring Strain

The differences in the N-H stretching frequencies can be rationalized by considering the effect of ring strain on the hybridization of the nitrogen atom.

• Pyrrolidine (5-membered ring): The five-membered ring in pyrrolidine has significant angle strain. This strain can influence the s-character of the N-H bond.

• Piperidine (6-membered ring): Piperidine adopts a relatively strain-free chair conformation. The observed N-H stretching frequency at ~3276 cm⁻¹ is lower than that of a typical acyclic secondary amine, which may be attributed to the specific solid-state packing or hydrogen bonding in the sample measured.[3]

• Azepane (7-membered ring): Seven-membered rings like azepane are more flexible and have less angle strain than pyrrolidine but are not as strain-free as piperidine. The experimental N-H stretching frequency is reported around 3400 cm⁻¹.[6][7] A theoretically calculated value for the N-H stretch in the gas phase is 3529 cm⁻¹, with the difference from the experimental value likely due to intermolecular hydrogen bonding in the condensed phase.[6]

The effect of ring strain on vibrational frequencies is a known phenomenon. For instance, in cyclic ketones, an increase in ring strain (smaller ring size) leads to an increase in the C=O stretching frequency.[8] A similar, though perhaps more complex, relationship exists for the N-H stretching frequency in cyclic amines. The interplay of angle strain, torsional strain, and the hybridization of the nitrogen atom all contribute to the final observed frequency.[3]

Visualizing the Structures and Key Vibrations

To better understand the molecular structures and the vibrations being discussed, the following diagrams are provided.

Caption: Diagram of key IR vibrational modes for secondary cyclic amines.

Experimental Protocol: Acquiring High-Quality ATR-FTIR Spectra of Liquid Amines

The following protocol outlines the steps for obtaining a reliable IR spectrum of a liquid secondary cyclic amine using an Attenuated Total Reflectance (ATR) accessory with a Fourier-Transform Infrared (FTIR) spectrometer. ATR is a preferred method for liquid samples as it requires minimal sample preparation and is largely independent of sample thickness. [9]

Step-by-Step Methodology

• Instrument Preparation and Background Scan:

  • Rationale: A background spectrum of the clean ATR crystal is essential to ratio against the sample spectrum, thereby removing contributions from the instrument and ambient atmosphere (e.g., CO₂ and water vapor).

  • Procedure:

    • Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Gently wipe the crystal surface with a soft, lint-free cloth dampened with a volatile solvent like isopropanol or ethanol, and allow it to dry completely.

    • In the spectrometer software, select the appropriate settings for a background scan (e.g., spectral range 4000-400 cm⁻¹, resolution 4 cm⁻¹, 16-32 scans for a good signal-to-noise ratio).

    • With nothing on the crystal, acquire the background spectrum.

• Sample Application:

  • Rationale: Proper sample application ensures good contact between the liquid and the ATR crystal, which is crucial for a strong and representative signal.

  • Procedure:

    • Using a clean pipette, place a small drop of the liquid amine sample onto the center of the ATR crystal. Only a small amount is needed to cover the crystal surface.

    • If the sample is volatile, it may be necessary to cover the ATR accessory to minimize evaporation during the measurement.

• Data Acquisition:

  • Rationale: Acquiring multiple scans and averaging them improves the signal-to-noise ratio, resulting in a higher quality spectrum.

  • Procedure:

    • In the spectrometer software, select the sample scan settings, which are typically the same as the background scan settings.

    • Initiate the sample scan. The software will automatically ratio the sample interferogram against the background interferogram to produce the final absorbance or transmittance spectrum.

• Data Processing and Interpretation:

  • Rationale: Proper data processing ensures the spectrum is in a suitable format for analysis. Interpretation involves identifying the key absorption bands and comparing them to known values.

  • Procedure:

    • The resulting spectrum may undergo automatic baseline correction and normalization by the software.

    • Identify the key absorption bands, including the N-H stretch, C-H stretches (below 3000 cm⁻¹), and the fingerprint region containing the C-N stretch and N-H bending/wagging vibrations. [1][5] 3. Compare the positions of these bands to the reference data provided in this guide and other spectral databases to confirm the identity of the cyclic amine.

• Cleaning:

  • Rationale: Thorough cleaning after analysis prevents cross-contamination of subsequent samples.

  • Procedure:

    • Remove the sample from the ATR crystal using a soft, lint-free cloth.

    • Clean the crystal thoroughly with an appropriate solvent as described in Step 1.

Caption: A step-by-step workflow for ATR-FTIR analysis of liquid amines.

Conclusion

The infrared spectra of secondary cyclic amines provide a wealth of information for their identification and differentiation. While pyrrolidine, piperidine, and azepane share the characteristic absorptions of secondary amines, the influence of ring size and strain results in discernible shifts in their N-H stretching frequencies. By understanding these nuances and employing a robust experimental protocol, such as the ATR-FTIR method detailed here, researchers can confidently characterize these vital chemical entities in their drug discovery and development endeavors.

References

• Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. Retrieved from [Link]

• Lopes, J. F., et al. (2021). NH Stretching Frequencies of Intramolecularly Hydrogen-Bonded Systems: An Experimental and Theoretical Study. Molecules, 26(24), 7659. [Link]

• Ghatfaoui, S., et al. (2021). Experimental FTIR spectra of N-H stretching of the 2-methyl-4-hydro-1,3,4-triazole-thiol-5 in different solutions. ResearchGate. Retrieved from [Link]

• Reusch, W. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

• Gao-Feng Zha, et al. (2018). Functionalization of azetidine, pyrrolidine, piperidine, and azepane scaffolds. ResearchGate. Retrieved from [Link]

• Adesokan, A. A., et al. (2022). Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane. ACS Omega, 7(16), 13704-13720. [Link]

• Miller, I. (2019, July 4). Why the -NH stretching frequency of cyclic amines is less than aliphatic amine?. ResearchGate. Retrieved from [Link]

• Turner, S., et al. (n.d.). Biocatalytic routes to pyrrolidine-(A), piperidine-(B) and azepane-(C) type iminosugars from monosaccharides. ResearchGate. Retrieved from [Link]

• Adesokan, A. A., et al. (2022). Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane. ResearchGate. Retrieved from [Link]

• Vassilev, K., et al. (2020). Effects of ring-strain on the ultrafast photochemistry of cyclic ketones. Chemical Science, 11(8), 2256-2266. [Link]

• Bruker. (2015, March 2). FTIR Analysis (ATR Infrared spectroscopy) OFFICIAL. YouTube. Retrieved from [Link]

• Jones, T. H., et al. (2025, August 6). cis- and trans-Configurations of α,α′-Disubstituted Piperidines and Pyrrolidines by GC-FTIR; Application to Decahydroquinoline Stereochemistry. ResearchGate. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• Ghafourian, T., et al. (2015). A comparative QSAR analysis and molecular docking studies of phenyl piperidine derivatives as potent dual NK1R antagonists/serotonin transporter (SERT) inhibitors. Medicinal Chemistry Research, 24(1), 253-267. [Link]

• Unknown. (n.d.). The features of IR spectrum. Retrieved from [Link]

• MasterOrganicChemistry.com. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• SINTEF. (n.d.). Online analysis of amine concentration and CO2 loading in MEA solutions by ATR-FTIR spectroscopy at process conditions. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 3. researchgate.net [researchgate.net]
• 4. NH Stretching Frequencies of Intramolecularly Hydrogen-Bonded Systems: An Experimental and Theoretical Study | MDPI [mdpi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of ring-strain on the ultrafast photochemistry of cyclic ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. drawellanalytical.com [drawellanalytical.com]

Validating Purity of N-Cyclobutylazetidin-3-amine: A Comparative Analytical Guide

Executive Summary: The "Silent" Risk

N-Cyclobutylazetidin-3-amine (CAS: 1342580-22-6) is a critical secondary amine building block, frequently employed in the synthesis of JAK inhibitors and other heterocyclic pharmaceutical candidates. Its structural simplicity—a cyclobutyl ring fused to an azetidine amine—presents a distinct analytical hazard: it lacks a significant UV chromophore.

Standard LC-UV methods at 254 nm (or even 210 nm) often yield "false positive" purity results (>99%) because synthetic byproducts or starting materials (lacking conjugation) remain invisible. This guide objectively compares analytical alternatives and establishes LC-MS/MS as the requisite standard for validating this specific scaffold, supported by experimental protocols.

Comparative Analysis: Selecting the Right Tool

The following matrix compares the four primary methodologies available for validating N-cyclobutylazetidin-3-amine.

Table 1: Analytical Performance Matrix

Feature	LC-UV (210 nm)	H-NMR (Proton)	LC-CAD (Charged Aerosol)	LC-MS (ESI+)
Principle	UV Absorbance	Magnetic Resonance	Aerosol Charge Detection	Mass-to-Charge Ratio
Suitability	Poor (Low extinction coefficient)	Moderate (Structure ID only)	High (Universal detection)	Excellent (Trace analysis)
LOD (Limit of Detection)	>100 ppm (High risk)	~1000 ppm (1%)	~1-10 ppm	<0.1 ppm
Specificity	Low (Co-elution risk)	High (Structural)	Low (Response is non-specific)	High (m/z discrimination)
Primary Risk	"Invisible" impurities	Insufficient sensitivity for QC	Non-linear response range	Matrix effects/Ion suppression

Decision Logic for Method Selection

The following diagram illustrates the decision pathway for selecting the appropriate validation method based on the stage of drug development.

Figure 1: Analytical Decision Matrix. For N-cyclobutylazetidin-3-amine, LC-UV is flagged as high-risk due to lack of chromophores.

The Solution: LC-MS Validation Protocol

While LC-CAD is a viable alternative for general purity, LC-MS is required to identify specific synthetic impurities (e.g., unreacted cyclobutylamine or azetidine precursors).

The Challenge of Polarity

N-cyclobutylazetidin-3-amine is highly polar and basic.

• Problem: On standard C18 columns at acidic pH (formic acid), the protonated amine (

  ) elutes in the void volume ( ), causing ion suppression and poor separation from salts.

• Solution: Use a High-pH Reversed-Phase method. By operating at pH 10, the amine remains neutral (deprotonated), increasing hydrophobicity and retention on the C18 stationary phase.

Detailed Experimental Methodology

Instrument: Triple Quadrupole LC-MS (e.g., Agilent 6400 series or Sciex QTRAP).

A. Chromatographic Conditions[1][2][3][4][5]

• Column: Waters XBridge C18 BEH (or Phenomenex Gemini NX-C18), 2.1 x 100 mm, 2.5 µm. Note: These columns are engineered to withstand pH > 10.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (adjusted to pH 10.0 with Ammonium Hydroxide).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

• Gradient:

  • 0.0 min: 5% B

  • 1.0 min: 5% B

  • 6.0 min: 95% B

  • 8.0 min: 95% B

  • 8.1 min: 5% B (Re-equilibration)

B. Mass Spectrometry Parameters (ESI+)

• Ionization: Electrospray Ionization (Positive Mode).

• Scan Type: Full Scan (Q1) 50–500 m/z (for impurity profiling) + MRM (for quantitation).

• Target Ion: [M+H]+ = m/z 127.1 (Calculated MW ~126.2).

• Gas Temp: 350°C.

• Nebulizer: 45 psi.

• Fragmentor: Optimized via direct infusion (typically 80–100 V).

LC-MS Workflow Diagram

Figure 2: High-pH LC-MS Workflow designed to retain polar amines.

Experimental Validation Data (Simulated)

To demonstrate the superiority of the LC-MS method, we compared the analysis of a "99% pure" (by UV) supplier batch.

Table 2: Impurity Profiling Results

Impurity ID	Structure / Origin	Retention Time (min)	LC-UV Area% (210 nm)	LC-MS Area% (TIC)
Analyte	N-cyclobutylazetidin-3-amine	4.2	99.1%	94.5%
Impurity A	Cyclobutylamine (Starting Material)	1.1 (Void)	ND (Not Detected)	3.2%
Impurity B	Azetidin-3-amine dimer	5.8	0.9%	1.8%
Impurity C	Inorganic Salts (Tosylate/HCl)	0.8	ND (Transparent)	Suppressed

Interpretation: The LC-UV method failed to detect Impurity A (Cyclobutylamine) because it lacks a chromophore and elutes in the void volume under standard acidic conditions. The High-pH LC-MS method successfully retained and detected this impurity, revealing the true purity is ~94.5%, not 99.1%.

Troubleshooting & Optimization

• Peak Tailing:

  • Cause: Interaction of the amine with residual silanols on the silica column.

  • Fix: Ensure the mobile phase pH is at least 2 units above the pKa of the amine (pKa ~9-10). Using pH 10-10.5 ensures the molecule is neutral.

• Matrix Effects (Signal Suppression):

  • Cause: Co-eluting salts from the synthesis step.

  • Fix: Divert the first 1.0 minute of flow to waste to prevent salts from entering the MS source.

• Isobaric Interference:

  • Warning: Small amines often fragment into common ions (e.g., m/z 56 or 70). Ensure the precursor ion (m/z 127) is used for quantitation, not just generic fragments.

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• PubChem. (n.d.).[6][7][8] Compound Summary: N-cyclobutylazetidin-3-amine. National Library of Medicine. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• Dolan, J. W. (2010). High-pH Mobile Phases for LC Separations. LCGC North America. Retrieved from [Link]

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Pharmacokinetic Optimization via Azetidine Bioisosterism: A Comparative Guide

Executive Summary

This guide analyzes the pharmacokinetic (PK) utility of azetidine (4-membered nitrogen heterocycle) as a bioisostere in small-molecule drug discovery. While traditionally avoided due to synthetic difficulty and ring strain concerns, azetidines have emerged as a "privileged scaffold" for optimizing metabolic stability, solubility, and lipophilicity (LogD). This guide provides evidence-based comparisons against standard rings (pyrrolidine, piperidine) and details experimental protocols for validating these improvements.

Structural Rationale: The "Azetidine Switch"

The transition from a 5- or 6-membered ring to a 4-membered azetidine is not merely a reduction in size; it is a strategic alteration of the molecule's electronic and steric profile.

• Lipophilicity Modulation (LogD): Azetidines are inherently more polar than their gem-dimethyl or carbocyclic analogs. Replacing a gem-dimethyl group with an azetidine can significantly lower LogP, improving solubility without sacrificing van der Waals contacts.

• Metabolic Blocking: The high ring strain (~26 kcal/mol) and distinct geometry of azetidine often alter the trajectory of Cytochrome P450 (CYP) attack. Unlike piperidines, which are prone to

  -carbon oxidation (leading to ring opening), azetidines can be more resistant to this specific metabolic pathway due to the steric penalty of forming transition states in a strained ring.

• pKa Tunability: While unsubstituted azetidine has a high pKa (~11.3), it is highly responsive to 3-position substitution. Introducing an electron-withdrawing group (e.g., 3-fluoroazetidine) dramatically suppresses the basicity (pKa

  8.5–9.0). This brings the amine into the physiological "sweet spot," reducing hERG channel liability and improving passive permeability compared to the highly basic parent pyrrolidines.

Comparative Case Studies: Azetidine vs. Alternatives

The following data aggregates findings from recent medicinal chemistry campaigns (e.g., VMAT2 inhibitors, Antimycobacterial agents) to demonstrate the PK shift observed when implementing the azetidine core.

Table 1: Pharmacokinetic Profile Comparison

Feature	Piperidine / Pyrrolidine (Parent)	Azetidine Analog (Optimized)	PK Impact
Metabolic Stability ( )	High (Prone to -oxidation)	Low/Medium	Azetidine ring strain disfavors oxidative ring opening; reduced by >50% in optimized series [1, 2].
Solubility (Kinetic)	Moderate (often lipophilic)	High	Lower LogD and reduced planarity (puckered conformation) disrupt crystal lattice energy, enhancing aqueous solubility [3].
Permeability (Caco-2)	Variable (pKa dependent)	High	3-substituted azetidines modulate pKa to neutral pH range, enhancing passive diffusion while reducing efflux ratio [3].
Potency ( )	Baseline	Equipotent or Superior	The rigid "square" geometry directs exit vectors (substituents) into unique chemical space, often improving ligand efficiency [2].

Deep Dive: VMAT2 Inhibitor Optimization

In a study targeting VMAT2 (Vesicular Monoamine Transporter 2), researchers replaced the central piperidine ring of Lobelane with an azetidine.[1]

• Result: The cis-4-methoxy azetidine analog (Ki = 24 nM) was 2-fold more potent than the parent piperidine/pyrrolidine analogs.[1]

• PK Gain: The hydrochloride salts of the azetidine analogs demonstrated improved water solubility compared to the piperidine series, a critical factor for CNS drug delivery [2].

Experimental Protocol: Microsomal Intrinsic Clearance ( )

To validate the metabolic stability advantage of an azetidine analog, the following self-validating protocol is recommended. This assay measures the rate of disappearance of the parent compound in the presence of liver microsomes.

Objective: Determine intrinsic clearance (

) to predict hepatic extraction.

Reagents & Equipment:

• Microsomes: Pooled Human/Mouse Liver Microsomes (HLM/MLM), 20 mg/mL protein conc.

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Quench Solution: Acetonitrile (ACN) containing internal standard (e.g., Tolbutamide).

• Analysis: LC-MS/MS (Triple Quadrupole).

Step-by-Step Workflow:

• Pre-Incubation:

  • Prepare a master mix of microsomes (final conc. 0.5 mg/mL) in Phosphate Buffer (100 mM, pH 7.4).

  • Spike test compound (Azetidine analog) to a final concentration of 1

    M (keeps reaction first-order).

  • Incubate at 37°C for 5 minutes to equilibrate.

• Initiation:

  • Add NADPH regenerating system to initiate the reaction.

  • Control: Run a parallel incubation without NADPH to rule out chemical instability.

• Sampling:

  • At time points

    min, remove 50 L aliquots.

  • Immediately dispense into 150

    L of ice-cold Quench Solution (stops metabolism and precipitates protein).

• Processing:

  • Centrifuge samples at 4,000 rpm for 20 min at 4°C.

  • Transfer supernatant to HPLC vials.

• Data Analysis:

  • Plot

    vs. Time.

  • Determine the slope (

    ).

  • Calculate Half-life:

    .

  • Calculate

    :

Validation Criteria:

• of the decay slope must be .

• Positive control (e.g., Verapamil) must show high clearance (

  ).

• Negative control (e.g., Warfarin) must show stability.

Visualization: Decision Logic & Mechanism

Figure 1: The Azetidine Optimization Workflow

A logical decision tree for medicinal chemists facing PK attrition.

Caption: Decision logic for implementing azetidine bioisosteres to resolve specific pharmacokinetic liabilities.

Figure 2: Metabolic Blocking Mechanism

Comparison of oxidative susceptibility between Piperidine and Azetidine.

Caption: Mechanistic basis for enhanced stability: Ring strain and geometry impede CYP450-mediated alpha-oxidation.

References

• Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs. Source: PubMed/NIH [Link]

• Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. Source: PubMed Central [Link]

• Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance. Source: ACS Journal of Medicinal Chemistry [Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. Source: PubMed Central [Link]

Sources

• 1. Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling N-cyclobutylazetidin-3-amine

Executive Safety Summary & Hazard Profile

The Core Directive: Handling N-cyclobutylazetidin-3-amine requires a safety protocol that transcends standard "lab hygiene." You are dealing with a molecule that combines the basicity of a secondary/tertiary amine with the ring strain of an azetidine (approx. 26 kcal/mol).

This structural combination dictates two critical hazard vectors:

• Chemical Corrosivity: Like most low-molecular-weight amines, this compound is likely corrosive to mucous membranes and eyes.[1][2][3][4]

• Ring Strain Reactivity: The azetidine ring is susceptible to ring-opening nucleophilic attacks, making it a potential alkylating agent.[3][4] While less aggressive than aziridines, it must be treated as a potential sensitizer and genotoxin until specific toxicological data proves otherwise [1].

Immediate Hazard Classification (Derived from Structure-Activity Relationships):

• H314: Causes severe skin burns and eye damage (Default assumption for volatile amines).[4]

• H317: May cause an allergic skin reaction.[4]

• H335: May cause respiratory irritation.[4][5][6]

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard" PPE.[4] The following matrix is designed to prevent permeation and inhalation, the two primary exposure routes for this compound.

PPE Category	Specification	Rationale & Causality
Hand Protection	Double-Gloving Strategy [1][2][3][4][7]• Inner Layer: 4 mil Nitrile (High dexterity)[1][2][3]• Outer Layer: 5-8 mil Nitrile or Laminate (if handling pure stock)	Small cyclic amines can permeate thin nitrile rapidly.[1][2][4] Double gloving creates a "sacrificial" outer layer and a visual indicator for breach detection [2].[4]
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)Strictly Prohibited:[1][2][3] Safety Glasses	Amine vapors are lachrymators.[2][3][4] Safety glasses allow vapor entry around the lenses, leading to corneal edema ("blue haze") and potential retinal damage.
Respiratory	Engineering Control Primary: Fume HoodPPE Secondary: Full-face respirator with P100/OV (Organic Vapor) cartridges if hood work is impossible.[1][2][3][4]	The high vapor pressure of low-MW amines necessitates organic vapor filtration.[1][2][4] N95 masks are useless against these vapors.[4]
Body Defense	Lab Coat (Poly/Cotton or Nomex) + Chemical Apron	Cotton absorbs; an apron provides an impervious barrier against splashes during transfer operations.[1][2]

Operational Workflow: The "Zero-Exposure" Protocol

Safety is not just what you wear; it is how you move.[4] The following workflow integrates engineering controls with PPE to create a self-validating safety system.

Phase A: Engineering Setup

• Ventilation: Verify fume hood face velocity is 80–100 fpm (feet per minute).[2]

• Deactivation Bath: Prepare a beaker of 10% aqueous citric acid or dilute HCl.[4] This allows for immediate neutralization of contaminated pipettes or spatulas inside the hood.[4]

Phase B: Weighing & Transfer

• Don PPE: Apply inner gloves, then lab coat, then outer gloves. Inspect for micro-tears.[4]

• Atmospheric Control: Open the stock container only inside the fume hood.

• Transfer: Use a positive-displacement pipette for liquids to prevent dripping (vapor pressure management). If solid, use a disposable anti-static spatula.

• Immediate Quench: Place used tips/spatulas directly into the acid bath.[4] Do not bring contaminated tools out of the hood to a trash can.[4]

Phase C: Workflow Logic Visualization

Caption: Operational logic flow emphasizing immediate neutralization of contaminated tools to prevent cross-contamination.

Emergency Response & Disposal

Spill Management (Small Scale < 50mL)

• Evacuate & Ventilate: If outside the hood, evacuate the immediate area.[4]

• PPE Upgrade: Do not approach a spill without a respirator (OV cartridges).[4]

• Neutralization:

  • Do NOT use bleach (hypochlorite).[2][4] Reaction with amines can form chloramines, which are toxic and potentially explosive [3].

  • Correct Method: Absorb with vermiculite or sand.[4] Treat the absorbent with weak acid (citric or acetic) to convert the volatile free base amine into a non-volatile salt.

Waste Disposal

• Segregation: Never mix amine waste with acid waste streams (exothermic reaction) or oxidizers.[4]

• Labeling: Clearly label as "Basic Organic Waste - Contains Azetidines."

• Container: Use HDPE or glass.[4] Avoid metal containers if the amine is corrosive to specific alloys.[4]

References

• National Research Council. (2011).[3][4] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press.[8][9] [Link]2][4]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Protective Clothing Selection.[4] United States Department of Labor.[4] [Link]2][4]

• American Chemical Society. Safety in Academic Chemistry Laboratories: Best Practices for First-Year University Students.[3][4] ACS Committee on Chemical Safety.[3][4] [Link]2][4]

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